5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

• CAS: 53980-88-4

Core Science & Biosynthesis

CAS 53980-88-4 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid safety data sheet

Advanced Technical Guide: CAS 53980-88-4 (5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid) – Physicochemical Profiling, Safety Protocols, and Formulation Applications

Executive Summary

As a Senior Application Scientist specializing in complex interfacial phenomena and lipid-based systems, I frequently encounter specialty chemicals that bridge the gap between heavy industrial utility and advanced pharmaceutical formulation. CAS 53980-88-4, commonly referred to as cyclocarboxypropyloleic acid or Diacid 1550, is a prime example[1]. Structurally, it is a C21 cyclic dicarboxylic acid featuring a cyclohexene core appended with a hexyl chain and an octanoic acid moiety[2].

While traditionally utilized as a high-performance corrosion inhibitor and surfactant in metalworking fluids[3], its unique steric bulk and dual hydrophilic headgroups present untapped potential in lipid nanoparticle (LNP) stabilization, micellar drug delivery systems, and active pharmaceutical ingredient (API) equipment maintenance. This whitepaper synthesizes its safety data sheet (SDS) requirements with field-proven experimental protocols, providing a comprehensive guide for researchers and drug development professionals.

Physicochemical Profiling & Structural Elucidation

The molecular architecture of CAS 53980-88-4 (C21H36O4) dictates its anomalous behavior at lipid-water interfaces[1]. The rigid cyclohexene ring prevents the tight crystalline packing typically seen in linear fatty acids. This steric hindrance lowers the phase transition temperature ( Tm​ ) of mixed lipid bilayers, making it an exceptional viscosity-controlling agent and a robust steric stabilizer in colloidal systems[1].

Table 1: Key Physicochemical Properties

Property	Value
IUPAC Name	5-(7-carboxyheptyl)-2-hexylcyclohex-3-ene-1-carboxylic acid
CAS Number	53980-88-4
Molecular Formula	C21H36O4
Molecular Weight	352.51 g/mol
Appearance	Clear viscous amber liquid (at 25 °C)
Boiling Point	~515 °C
Density	1.016 g/cm³

| Acid Value | 270–300 mg KOH/g |

(Data corroborated by compound specifications and PubChem computational models[1][4])

Safety Data & Toxicological Profile (SDS Core)

Trustworthiness in formulation science begins with rigorous safety compliance. CAS 53980-88-4 is classified under the Globally Harmonized System (GHS) primarily as a skin and eye irritant[3]. Environmental screening assessments indicate it is of low ecological concern, but proper handling is mandatory to ensure operator safety and prevent cross-contamination in API manufacturing environments.

Table 2: GHS Hazard Identification and Mitigation

GHS Classification	Hazard Statement	Precautionary Measures (PPE & Response)
Skin Irrit. 2	H315: Causes skin irritation	P280: Wear nitrile gloves and chemical-resistant lab coat.
Eye Irrit. 2	H319: Causes serious eye irritation	P280: Wear chemical splash goggles.

| STOT SE 3 | H335: May cause respiratory irritation | P305+P351+P338: IF IN EYES: Rinse cautiously with water for 15 mins. |

Figure 1: Standard operating procedure for hazard mitigation when handling CAS 53980-88-4.

Formulation Science & Drug Delivery Applications

In drug development, the geometric packing parameter of a surfactant determines the morphology of the resulting self-assembled structures. The bulky mid-section of CAS 53980-88-4 induces a high degree of membrane fluidity. When integrated into an LNP formulation, it acts as a structural modifier, preventing particle aggregation during long-term storage or lyophilization. Furthermore, its dicarboxylic nature allows for pH-responsive behavior, which can be leveraged for targeted endosomal escape of APIs. The FDA UNII database recognizes this compound under the identifier SWI7TZX7JS[5], highlighting its tracked status in formulation registries.

Experimental Protocols: A Self-Validating Approach

To ensure absolute scientific integrity, the following protocols are designed as self-validating systems. I do not just list steps; I establish the causality behind the methodology to guarantee reproducible results.

Protocol 1: Determination of Critical Micelle Concentration (CMC) via Tensiometry

• Objective: Establish the baseline surfactant efficiency of CAS 53980-88-4 in aqueous media.

• Causality & Rationale: We utilize the Wilhelmy plate method rather than the traditional Du Noüy ring method. The bulky cyclohexene core of CAS 53980-88-4 induces non-ideal interfacial packing and significant contact angle hysteresis, which ring-tensiometry often underestimates, leading to artificially high CMC readings.

• Step-by-Step Methodology:

  • Prepare a stock solution of CAS 53980-88-4 (10 mM) in a 50 mM phosphate buffer (pH 7.4) to ensure complete ionization of both carboxylic acid groups.

  • Perform serial dilutions down to 0.01 mM using automated liquid handling to prevent pipetting errors.

  • Measure the surface tension of each dilution at 25°C using a Wilhelmy plate tensiometer, allowing 3 minutes per measurement for interfacial equilibration.

  • Self-Validation: Plot surface tension ( γ ) versus the logarithm of concentration ( logC ). The CMC is identified at the sharp inflection point. To validate this, corroborate the inflection point using a secondary orthogonal technique—such as Dynamic Light Scattering (DLS)—to confirm the exact onset of micellar scattering.

Protocol 2: Formulation of Lipid Nanoparticles (LNPs) Incorporating CAS 53980-88-4

• Objective: Synthesize stable LNPs utilizing CAS 53980-88-4 as a steric stabilizer and fluidity enhancer.

• Causality & Rationale: Microfluidic mixing is strictly employed to ensure rapid, chaotic advection. Slow mixing methods (like thin-film hydration) would allow the bulky C21 diacid to phase-separate, leading to multi-lamellar vesicle (MLV) formation rather than the desired solid lipid core.

• Step-by-Step Methodology:

  • Dissolve the primary lipid mix (ionizable lipid, cholesterol, DSPC, and 2 mol% CAS 53980-88-4) in pure anhydrous ethanol.

  • Prepare the aqueous phase containing the API (e.g., nucleic acid) in a 50 mM citrate buffer (pH 4.0).

  • Inject both phases into a microfluidic micromixer at a flow rate ratio of 3:1 (Aqueous:Ethanol) and a total flow rate of 12 mL/min.

  • Dialyze the resulting dispersion against 1X PBS (pH 7.4) for 12 hours using a 10 kDa MWCO cassette to remove ethanol and neutralize the pH.

  • Self-Validation: Analyze the LNP size distribution via DLS. To ensure trustworthiness, the DLS data must be corroborated with Cryo-Electron Microscopy (Cryo-EM) to visually confirm a unilamellar structure and rule out MLV formation induced by the dual headgroups.

Figure 2: Microfluidic workflow and self-assembly mechanism for LNP formulation.

Conclusion

CAS 53980-88-4 is far more than a conventional industrial additive. By understanding the causality between its unique cyclic C21 structure and its macroscopic interfacial behavior, formulation scientists can repurpose this compound for advanced applications. Whether deployed for robust API equipment corrosion inhibition or cutting-edge lipid nanoparticle stabilization, adhering to strict physicochemical principles and self-validating protocols ensures both safety and scientific success.

References

• Source: National Institutes of Health (NIH)
• ZWLUBE C21DA (CAS 53980-88-4 Specifications)
• CYCLOCARBOXYPROPYLOLEIC ACID (SWI7TZX7JS)
• SAFETY DATA SHEET Supergrind MP Source: Morris Lubricants URL
• 2-Cyclohexene-1-octanoic acid, 5(or 6)-carboxy-4-hexyl- (Substance Details)
• Source: Government of Canada (Canada.ca)

Sources

• 1. Cyclocarboxypropyloleic acid | C21H36O4 | CID 105841 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. GSRS [precision.fda.gov]

Thermodynamic Stability and Phase Behavior of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic Acid: A Comprehensive Technical Guide

Executive Overview and Molecular Architecture

As industrial applications push the boundaries of temperature and pressure—such as the machining of aerospace superalloys—the demand for robust, multifunctional boundary lubricants and corrosion inhibitors has surged. At the forefront of this chemical class is 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CAS: 53980-88-4), commercially recognized as C21 Dicarboxylic Acid (C21DA) or Diacid 1550[1].

Synthesized via a Diels-Alder cycloaddition between a conjugated fatty acid and an acrylic acid dienophile[2], this molecule features a unique architecture: a rigid cyclohexene core, a hydrophobic hexyl tail, and an octanoic acid chain. This structural triad governs its thermodynamic stability, dictating its phase behavior in emulsions and its chemisorption kinetics on metal surfaces. This whitepaper deconstructs the thermodynamic principles that make this compound exceptionally stable and outlines the self-validating methodologies required to profile its behavior in complex formulations.

Thermodynamic Profile and Thermal Degradation Kinetics

The thermodynamic resilience of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid is primarily driven by extensive intermolecular hydrogen bonding between its dual carboxylic acid groups. This creates a high cohesive energy density, resulting in an exceptionally high boiling point of 515 °C at standard atmospheric pressure[1].

When subjected to extreme thermal stress, the molecule resists immediate homolytic cleavage. Instead, its degradation follows highly specific, temperature-dependent thermodynamic pathways:

• Intramolecular Dehydration (300 °C – 350 °C): The spatial proximity of the carboxyl groups can facilitate the endothermic elimination of water, forming a cyclic anhydride.

• Decarboxylation (> 350 °C): The loss of CO₂ is a thermodynamically irreversible sink, driven by the massive increase in entropy ( ΔS>0 ).

• Retro-Diels-Alder Cleavage (> 450 °C): At extreme temperatures, the activation energy barrier for the retro-Diels-Alder reaction is overcome, reverting the cyclohexene ring back into its constituent diene and dienophile components.

Quantitative Data Summary

The following table summarizes the core physicochemical properties that dictate the thermodynamic state of the molecule.

Property	Value	Thermodynamic Implication
Molecular Formula	C21H36O4	High carbon-to-oxygen ratio drives a highly favorable free energy of partitioning into non-polar phases.
Molecular Weight	352.51 g/mol	Bulkiness limits vapor pressure, drastically reducing volatility at high temperatures.
Boiling Point	515 °C (760 mmHg)	Extensive H-bonded dimer networks require massive enthalpy of vaporization ( ΔHvap​ ).
Density	1.016 g/cm³	Dense molecular packing in the standard liquid state indicates strong van der Waals interactions.
Acid Value	270-300 mg KOH/g	High density of reactive sites allows for rapid, exergonic chemisorption onto metal oxides.

Data sourced from industrial specifications for C21DA[1].

Caption: Thermodynamic degradation pathways and stabilization sinks of C21 dicarboxylic acid.

Phase Stability and Emulsification Thermodynamics

In aqueous and semi-synthetic metalworking fluids, 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid acts as a potent co-emulsifier[3]. The thermodynamics of its emulsion stabilization are governed by the Gibbs free energy of micellization ( ΔGmic​ ). The molecule rapidly adsorbs at the oil-water interface, lowering interfacial tension.

The Hard Water Thermodynamic Penalty

A critical vulnerability of unmodified C21 diacids is their behavior in hard water (high Ca²⁺ and Mg²⁺ concentrations). The divalent cations act as cross-linking agents between the two carboxylate groups of adjacent molecules. This forms a polymeric, insoluble calcium salt, driving the precipitation reaction forward due to a massive drop in enthalpy ( ΔH≪0 ). This precipitation strips the emulsion of its surfactant, leading to catastrophic phase separation (coalescence).

The Half-Ester Solution: To restore thermodynamic stability in hard water, the diacid is frequently derivatized into a partial ester (e.g., reacting with n-pentanol or 1-dodecanol)[4]. By capping one carboxyl group, the molecule can no longer form infinite cross-linked networks with calcium. The resulting half-ester maintains a highly favorable Hydrophilic-Lipophilic Balance (HLB) and exhibits profound emulsion stability in hard water, extending fluid life in harsh machining environments[5].

Experimental Protocols for Stability Validation

To ensure scientific integrity, the evaluation of this molecule's thermodynamic stability must rely on self-validating experimental designs. The following protocols isolate specific thermodynamic variables to prevent confounding data.

Protocol 1: Isoconversional Thermal Degradation Profiling (TGA/DSC)

This protocol determines the activation energy ( Ea​ ) of thermal degradation, isolating pure pyrolysis from oxidative breakdown.

• Sample Preparation: Weigh exactly 5.0 mg of the C21 diacid into an alumina (Al₂O₃) crucible.

  • Causality: Alumina is strictly selected over platinum. Platinum can act as a catalyst for the dehydrogenation of the cyclohexene ring at elevated temperatures, artificially lowering the apparent degradation temperature.

• Atmospheric Isolation: Purge the thermogravimetric analyzer (TGA) furnace with high-purity Nitrogen (50 mL/min) for 15 minutes prior to heating.

  • Causality: Purging removes residual oxygen, ensuring the resulting mass-loss curve represents pure thermal stability (pyrolysis) rather than the Oxidative Onset Temperature (OOT).

• Dynamic Heating (Self-Validation): Heat the sample from 25 °C to 600 °C. Repeat this process on fresh samples at three distinct heating rates: 5, 10, and 20 °C/min.

  • Causality: Using multiple heating rates allows the application of the Flynn-Wall-Ozawa (FWO) isoconversional method. If the calculated Ea​ remains constant across different conversion fractions ( α ), the degradation is a single-step thermodynamic process. If Ea​ shifts, it validates the presence of competing pathways (e.g., simultaneous decarboxylation and retro-Diels-Alder).

• Oxidative Profiling: Switch the purge gas to synthetic air and run an isothermal DSC scan at 250 °C to measure the exothermic induction time, establishing the molecule's oxidative stability limit.

Protocol 2: Accelerated Phase Stability and Coalescence Kinetics

This workflow measures the thermodynamic stability of the molecule at the oil-water interface under hard-water stress.

• Matrix Preparation: Formulate a synthetic hard water matrix containing 500 ppm CaCO₃ equivalent using anhydrous CaCl₂ and MgSO₄.

• Emulsification: Blend 5 wt% of the C21 diacid (or its half-ester) into a naphthenic base oil. Introduce this oil phase into the hard water matrix at a 1:10 ratio. Homogenize using a high-shear rotor-stator mixer at 10,000 rpm for exactly 5 minutes to standardize the initial droplet size distribution.

• Thermodynamic Aging: Transfer 100 mL aliquots into sealed, graduated glass cylinders. Place the cylinders in environmental chambers set to 25 °C, 40 °C, and 60 °C.

  • Causality: Elevated temperatures accelerate Ostwald ripening and droplet coalescence. By measuring the volume of the separated oil phase over time at different temperatures, the Arrhenius equation can be used to accurately extrapolate the emulsion's shelf-life at room temperature.

• Data Acquisition: Record the volume of the creamed phase and free oil at 24, 48, and 168 hours. A stable half-ester formulation will show <1% free oil at 60 °C after 168 hours, validating its hard-water tolerance[2].

Caption: Self-validating experimental workflow for thermodynamic and phase stability profiling.

Conclusion

The thermodynamic stability of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid makes it an indispensable molecule in high-performance boundary lubrication and corrosion inhibition[6]. While its high boiling point and resistance to thermal degradation provide excellent performance in extreme heat, formulators must respect its phase behavior in aqueous systems. By understanding the thermodynamics of calcium-induced cross-linking and mitigating it via half-ester derivatization, application scientists can engineer self-stabilizing, highly resilient fluid systems.

References

• Sunway Chemicals Co., Limited. ZWLUBE C21DA - Chemical Specifications and Properties. URL:[Link]

• Google Patents.US20170107440A1 - Lubricating compositions and methods for the use thereof.
• Google Patents.WO2017066595A2 - Lubricating compositions and methods for the use thereof (Hard Water Stability).

• Ingevity. Ingevity's Diacid 1550™ emulsifier simplifies jet engine manufacturing. URL:[Link]

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environmental degradation pathways of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

An In-depth Technical Guide to the Environmental Degradation Pathways of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

Authored by a Senior Application Scientist

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CH-COA) is a dicarboxylic acid with a complex aliphatic-cyclic structure, utilized in various industrial applications, including as a pharmaceutical intermediate and in material science.[1] Its potential release into the environment necessitates a thorough understanding of its environmental fate and degradation pathways. This technical guide provides a comprehensive overview of the predicted environmental degradation pathways of CH-COA, drawing upon established principles of microbial and chemical degradation of structurally related compounds. We will explore biodegradation, photodegradation, and abiotic hydrolysis as the primary routes of transformation. Furthermore, this guide outlines detailed experimental protocols for the systematic investigation of these pathways, equipping researchers with the necessary tools to validate and expand upon the proposed mechanisms.

Introduction to 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CH-COA)

5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid is an organic compound with the molecular formula C21H36O4 and a molecular weight of 352.51 g/mol .[2][3] Its structure features a cyclohexene ring substituted with a hexyl group and an octanoic acid chain, and it possesses two carboxylic acid functional groups.[1][2] This bifunctional nature, combined with a hydrophobic backbone, makes it a versatile molecule in chemical synthesis.[1]

Chemical Structure of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid:

Caption: Chemical structure of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid.

The presence of long alkyl chains suggests that CH-COA will have a degree of hydrophobicity, while the two carboxylic acid groups will impart some water solubility, particularly at neutral to alkaline pH. Its entry into the environment could occur through industrial wastewater discharge or leaching from materials.

Proposed Environmental Degradation Pathways

Biodegradation

Biodegradation is anticipated to be the primary mechanism for the environmental removal of CH-COA. The presence of long alkyl chains and a carboxylated cyclic moiety suggests that microorganisms capable of degrading fatty acids and alicyclic compounds will likely metabolize this molecule. The proposed pathway involves a series of enzymatic reactions, beginning with the degradation of the side chains, followed by the breakdown of the cyclohexene ring.

2.1.1. Initial Degradation of Alkyl Side Chains via β-Oxidation

The octanoic acid and hexyl side chains are susceptible to β-oxidation, a common microbial pathway for the degradation of fatty acids.[4] This process involves the sequential removal of two-carbon units in the form of acetyl-CoA.

• Step 1: Activation. The octanoic acid side chain is activated to its coenzyme A (CoA) thioester.

• Step 2: Oxidation. The activated chain undergoes oxidation, hydration, further oxidation, and finally thiolytic cleavage to release acetyl-CoA and a shortened acyl-CoA.

• Step 3: Repetition. This cycle repeats until the entire octanoic acid chain is degraded.

• Step 4: ω-Oxidation of the Hexyl Chain. The hexyl chain, lacking a terminal carboxyl group, would likely first undergo ω-oxidation to form a terminal carboxylic acid, followed by β-oxidation.

The initial degradation of the side chains would result in a dicarboxylic acid derivative of cyclohexene.

2.1.2. Degradation of the Cyclohexene Ring

Following the degradation of the alkyl side chains, the resulting cyclohexene dicarboxylic acid becomes the substrate for further microbial attack. The degradation of the cyclohexene ring is likely to proceed through pathways observed for cyclohexane carboxylic acid.[5][6][7]

• Step 1: Dehydrogenation. The cyclohexene ring may be dehydrogenated to form a more unsaturated or aromatic structure. Some bacteria are known to convert cyclohexanecarboxylic acid to benzoic acid via 1-cyclohexene-1-carboxylic acid.[4]

• Step 2: Hydroxylation and Ring Cleavage. Alternatively, the ring may be hydroxylated, followed by dehydrogenation to a ketone. This can lead to hydrolytic ring cleavage, opening up the cyclic structure to form an aliphatic dicarboxylic acid.[7] This resulting linear compound can then be further metabolized through β-oxidation.

Caption: Proposed Biodegradation Pathway of CH-COA.

Photodegradation

In aquatic environments, photodegradation can be a significant transformation pathway for organic compounds.[8][9] For CH-COA, both direct and indirect photolysis may occur, with the cyclohexene double bond being a key reactive site.

2.2.1. Direct Photolysis

Direct photolysis involves the absorption of a photon by the molecule, leading to its excitation and subsequent chemical reaction. The carboxyl groups and the carbon-carbon double bond are the chromophores in CH-COA. While carboxylic acids do not strongly absorb sunlight, the double bond may absorb at the lower end of the solar spectrum, potentially leading to isomerization or other rearrangements.[10]

2.2.2. Indirect Photolysis

Indirect photolysis is often the more dominant photochemical process in natural waters.[11] It involves the reaction of the target molecule with photochemically produced reactive species, such as hydroxyl radicals (•OH), singlet oxygen (¹O₂), and dissolved organic matter (DOM) triplet states.

• Reaction with Hydroxyl Radicals: Hydroxyl radicals are highly reactive and can readily attack the double bond of the cyclohexene ring, leading to the formation of hydroxylated intermediates.[12] These intermediates can undergo further oxidation and ring opening.

• Reaction with Singlet Oxygen: Singlet oxygen can also react with the double bond via an ene reaction or [2+2] cycloaddition, leading to the formation of hydroperoxides or endoperoxides, respectively.

• Sensitization by Dissolved Organic Matter: DOM can absorb sunlight and transfer the energy to CH-COA or generate other reactive species, accelerating its degradation.[11]

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An In-depth Technical Guide to the Hydrogen Bonding Capacity of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

This guide provides a detailed analysis of the hydrogen bonding potential of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid, a crucial parameter for researchers and professionals in drug development and materials science. Understanding the hydrogen bond donor and acceptor counts is fundamental to predicting a molecule's physicochemical properties, including solubility, permeability, and interaction with biological targets.

Foundational Principles of Hydrogen Bonding

Hydrogen bonding is a specialized type of dipole-dipole interaction that occurs when a hydrogen atom, covalently bonded to a highly electronegative atom such as oxygen (O), nitrogen (N), or fluorine (F), is attracted to another nearby electronegative atom.[1][2] The hydrogen atom in such a covalent bond carries a partial positive charge, rendering it capable of interacting with the lone pair of electrons on a neighboring electronegative atom.

In this interaction, the molecule containing the hydrogen bonded to the electronegative atom is termed the hydrogen bond donor (HBD) .[3][4] The electronegative atom with the lone pair of electrons that interacts with the hydrogen is the hydrogen bond acceptor (HBA) .[3][4] The ability of a molecule to act as an HBD or HBA is pivotal in determining its behavior in various chemical and biological systems.

Molecular Structure of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

To accurately determine the hydrogen bond donor and acceptor counts, a thorough understanding of the molecule's chemical structure is imperative. 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid has the molecular formula C21H36O4.[5] Its structure consists of a cyclohexene ring substituted with a hexyl group, a carboxyoctanoic acid chain, and another carboxylic acid group directly attached to the ring.

The key functional groups that dictate the hydrogen bonding capacity of this molecule are the two carboxylic acid (-COOH) moieties. Each carboxylic acid group comprises a hydroxyl (-OH) group and a carbonyl (C=O) group.

Determination of Hydrogen Bond Donor and Acceptor Counts

The quantification of hydrogen bond donors and acceptors is a critical step in assessing the "drug-likeness" of a compound, often guided by frameworks such as Lipinski's Rule of Five.[6][7][8]

Hydrogen Bond Donors

A hydrogen bond donor is defined as a molecule that provides a hydrogen atom to form a hydrogen bond.[3] In organic molecules, this typically involves a hydrogen atom attached to an oxygen or nitrogen atom.

In the structure of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid, the two hydroxyl (-OH) groups within the carboxylic acid functionalities are the sole sources of hydrogen bond donors.

• Carboxylic Acid Group 1: Contains one O-H bond.

• Carboxylic Acid Group 2: Contains one O-H bond.

Therefore, the total number of hydrogen bond donors is 2 .

Hydrogen Bond Acceptors

A hydrogen bond acceptor is an electronegative atom possessing at least one lone pair of electrons that can attract a hydrogen atom from a donor.[4][9] In the context of drug discovery and cheminformatics, all oxygen and nitrogen atoms are typically considered potential hydrogen bond acceptors.[6][10]

For 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid, the oxygen atoms in the two carboxylic acid groups act as hydrogen bond acceptors.

• Carboxylic Acid Group 1:

  • The oxygen atom of the hydroxyl group (-OH) has lone pairs and can act as an acceptor.

  • The oxygen atom of the carbonyl group (C=O) has lone pairs and can also act as an acceptor.

• Carboxylic Acid Group 2:

  • The oxygen atom of the hydroxyl group (-OH) has lone pairs and can act as an acceptor.

  • The oxygen atom of the carbonyl group (C=O) has lone pairs and can also act as an acceptor.

Thus, the total count of hydrogen bond acceptors is the total number of oxygen atoms in the molecule, which is 4 .

Summary of Hydrogen Bonding Properties

The hydrogen bonding characteristics of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid are summarized in the table below for clarity and ease of comparison.

Parameter	Count	Rationale
Hydrogen Bond Donors	2	The two hydrogen atoms of the hydroxyl (-OH) groups in the carboxylic acid moieties.
Hydrogen Bond Acceptors	4	The four oxygen atoms (two from hydroxyl groups and two from carbonyl groups) in the carboxylic acid moieties.

Visualization of Hydrogen Bonding Sites

To provide a clear visual representation of the hydrogen bond donor and acceptor sites within 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid, the following diagram illustrates the key functional groups and their hydrogen bonding potential.

Note: The DOT script above is a conceptual representation. For an accurate chemical structure diagram, please refer to chemical drawing software.

Caption: Hydrogen bond donor and acceptor sites in 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid.

Conclusion

The analysis of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid reveals a total of 2 hydrogen bond donors and 4 hydrogen bond acceptors . This quantitative assessment is fundamental for computational modeling, drug design, and understanding the intermolecular interactions that govern the compound's behavior in various environments. These values are within the typical ranges considered for orally bioavailable drugs according to Lipinski's Rule of Five, suggesting that from a hydrogen bonding perspective, the molecule possesses favorable characteristics.

References

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• The donor and acceptors atoms in the Hydrogen bond | With Examples | Organic Chemistry Tutorial. In: ChemNotate. [Link]

• lipinski rule of five - Lecture Notes. In: Studocu. [Link]

• 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID. In: precisionFDA. [Link]

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Protocols & Analytical Methods

Synthesis Protocol and Application Note: 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic Acid

Executive Summary

5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CAS: 53980-88-4), commercially recognized as Westvaco Diacid 1550 or C21DA, is a highly versatile C21 dicarboxylic acid[1]. Characterized by its unique monocyclic structure, it is heavily utilized in the formulation of high-performance corrosion inhibitors for oxygenated gasolines, industrial hydrotropes, and metalworking fluids[1],[2].

This application note details a high-yield, catalyst-free synthetic protocol leveraging a [4+2] Diels-Alder cycloaddition. Designed for both laboratory-scale synthesis and industrial scale-up, this guide emphasizes the mechanistic causality behind reagent selection and thermal control to ensure maximum purity and minimal byproduct formation.

Mechanistic Principles & Causality

The core synthesis is driven by a Diels-Alder cycloaddition between a conjugated diene and a dienophile.

• The Diene (Pre-Conjugated Linoleic Acid): Historically, non-conjugated linoleic acid was reacted with acrylic acid in the presence of an iodine catalyst to induce in situ isomerization. However, iodine promotes unwanted lactonization between the double bond and the carboxylic acid[3]. This lactone byproduct is structurally similar to the target C21 diacid, making downstream purification exceedingly difficult and severely reducing yield[3]. Therefore, this modern protocol utilizes pre-conjugated linoleic acid, enabling a clean, catalyst-free reaction.

• The Dienophile (Acrylic Acid): Acrylic acid acts as the dienophile to form the cyclohexene ring. Because acrylic acid is highly susceptible to violent thermal homopolymerization, it cannot be mixed in a single batch. It must be metered slowly into the heated diene to ensure it is immediately consumed in the cycloaddition[3].

Materials and Reagents

Reagent / Material	Role in Synthesis	CAS Number	Required Purity / Grade
Pre-conjugated Linoleic Acid	Diene Source	2420-56-6	≥ 90% (trans,trans isomers preferred)
Acrylic Acid	Dienophile	79-10-7	≥ 99%, inhibited (e.g., with MEHQ)
Nitrogen Gas	Inert Atmosphere	7727-37-9	Ultra-high purity (UHP)

Experimental Protocol

Phase 1: Reactor Preparation

• Equip a high-pressure Parr reactor (or a suitable sealed autoclave) with a mechanical stirrer, a precise heating mantle, an internal thermocouple, and a metered addition pump.

• Charge the reactor with the pre-conjugated linoleic acid.

• Purge the reactor headspace with UHP Nitrogen for 15 minutes.

Scientist's Insight: Purging is a critical self-validating step. Oxygen must be strictly excluded to prevent the oxidative degradation and cross-linking of the diene double bonds at extreme temperatures.

Phase 2: Thermal Activation

• Under continuous stirring (300 RPM) and a steady nitrogen blanket, heat the linoleic acid to 230 °C - 240 °C [4].

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Scientist's Insight: The Diels-Alder reaction requires high activation energy. Elevated temperatures ensure the trans-trans configuration of the conjugated diene is sufficiently reactive to proceed without a catalyst.

Phase 3: Dienophile Metering

• Once the target temperature is stabilized, begin the metered addition of acrylic acid. The total mass of acrylic acid should equal approximately 15% to 26% of the fatty acid weight[3].

• Calibrate the pump to deliver the acrylic acid continuously over a 2 to 4 hour period [3].

Scientist's Insight: Monitor the internal thermocouple closely. The cycloaddition is exothermic. If the temperature spikes above 260 °C, pause the metered addition immediately to prevent runaway homopolymerization of the acrylic acid.

Phase 4: Maturation and Degassing

• After the addition is complete, maintain the reactor at 240 °C for an additional 2 hours to drive the reaction to completion[4].

• Cool the reactor to 150 °C and carefully vent the system through a cold trap to remove any trace unreacted acrylic acid.

Phase 5: High-Vacuum Isolation (Wiped-Film Distillation)

• Transfer the crude reaction mixture (containing the C21 diacid and unreacted C18 fatty acids) to a wiped-film evaporator.

• Operate the distillation under high vacuum (< 1 mmHg). The unreacted C18 fatty acids will vaporize and collect in the distillate receiver.

• Collect the purified 5-carboxy-4-hexyl-2-cyclohexene-1-octanoic acid as the heavy residue (bottoms).

Scientist's Insight: Standard batch distillation cannot be used. The target C21 diacid has a boiling point of 515 °C at atmospheric pressure[1]. Exposing it to prolonged heating in a standard still will result in severe thermal cracking and decarboxylation. The short residence time of a wiped-film evaporator is mandatory.

Process Workflow Diagram

Workflow for the Diels-Alder synthesis of C21 dicarboxylic acid.

Physicochemical Specifications & Quality Control

To validate the success of the synthesis, the isolated residue should be tested against the following commercial specifications for 5-carboxy-4-hexyl-2-cyclohexene-1-octanoic acid[1]:

Parameter	Target Specification	Analytical Method
Appearance	Clear, viscous amber liquid	Visual Inspection (at 25 °C)
Acid Value	270 - 300 mg KOH/g	Titration (ASTM D465)
Boiling Point	~ 515 °C	Capillary GC / Extrapolation
Density	1.016 g/cm³	Pycnometer (at 25 °C)
Purity	≥ 98%	Gas Chromatography (GC-FID)
Gardner Color	7 - 9	Colorimetry

References

• ZWLUBE C21DA - Sunway Chemicals Co., Limited | sunwaychemicals.com | 1

• US5053534A - Process for making a dicarboxylic acid | Google Patents |3

• Preparation of C21 dicarboxylic acid from rapeseed oleic acid and performance of its derivative | CABI Digital Library | 4

• CA2860488A1 - Corrosion inhibitor compositions for oxygenated gasolines | Google Patents | 2

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• 2. CA2860488A1 - Corrosion inhibitor compositions for oxygenated gasolines - Google Patents [patents.google.com]
• 3. US5053534A - Process for making a dicarboxylic acid - Google Patents [patents.google.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]

Application Note: Synthesis of Novel Polyamides Incorporating 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

Introduction: Expanding the Polyamide Landscape with a Novel Cycloaliphatic Diacid

Polyamides are a cornerstone of the high-performance polymer industry, valued for their exceptional mechanical strength, thermal stability, and chemical resistance.[1] The properties of polyamides are intrinsically linked to the chemical nature of their constituent monomers. The incorporation of novel monomers is a key strategy for developing next-generation polyamides with tailored functionalities.[2][3] This application note details protocols for the incorporation of a unique C21 cycloaliphatic dicarboxylic acid, 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CHCOA), into a polyamide backbone.

The structure of CHCOA, featuring a cyclohexene ring, a hexyl group, and an octanoic acid chain, is anticipated to introduce several desirable modifications to the resulting polyamide. The cyclic nature of the monomer is expected to enhance the glass transition temperature (Tg) and storage modulus of the polymer by imparting rigidity to the polymer backbone.[2][3] The long aliphatic chains are likely to influence the polymer's crystallinity, potentially leading to a lower melting temperature compared to conventional polyamides like Nylon 6,6, while also enhancing hydrophobicity.[2]

This document provides detailed methodologies for the synthesis of polyamides from CHCOA using two robust and widely applicable techniques: Melt Polycondensation and Interfacial Polymerization . It is intended for researchers and scientists in materials science and drug development who are exploring the synthesis of novel polymers with unique property profiles.

Materials and Equipment

Monomers and Reagents

Chemical	CAS Number	Supplier	Purity	Notes
5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CHCOA)	53980-88-4	e.g., BOC Sciences[]	>98%	Also known as C21-Dicarboxylic acid.[5]
Hexamethylenediamine (HMDA)	124-09-4	Standard Supplier	>99%
Adipoyl chloride	111-50-2	Standard Supplier	>99%	For comparative synthesis.
Thionyl chloride (SOCl₂)	7719-09-7	Standard Supplier	>99%	For synthesis of CHCOA-diacid chloride.
Dichloromethane (DCM)	75-09-2	Standard Supplier	Anhydrous	For interfacial polymerization.
Sodium hydroxide (NaOH)	1310-73-2	Standard Supplier	>98%	For interfacial polymerization.
Hexane	110-54-3	Standard Supplier	ACS Grade	For polymer precipitation.
Methanol	67-56-1	Standard Supplier	ACS Grade	For polymer washing.
Nitrogen (N₂)	7727-37-9	High Purity	Inert gas

Equipment

• High-temperature, high-torque mechanical stirrer

• Glass reactor with a nitrogen inlet, a distillation condenser, and a thermocouple

• Vacuum pump

• Heating mantle with temperature controller

• Schlenk line for inert atmosphere reactions

• High-speed homogenizer (for interfacial polymerization)

• Beakers, flasks, and other standard laboratory glassware

• Filtration apparatus

• Vacuum oven

Protocol 1: Melt Polycondensation of CHCOA with Hexamethylenediamine

Melt polycondensation is a solvent-free method that involves heating the monomers above their melting points to initiate polymerization.[6] This method is suitable for producing high molecular weight polymers and is widely used in industrial polyamide synthesis.

Step 1: Nylon Salt Formation (Optional but Recommended)

To ensure a 1:1 stoichiometric ratio of the diacid (CHCOA) and diamine (HMDA), which is crucial for achieving high molecular weight, the formation of a nylon salt is recommended.

• Dissolve an equimolar amount of CHCOA in a suitable solvent like ethanol at an elevated temperature (e.g., 70°C) to form a clear solution.

• In a separate vessel, dissolve an equimolar amount of HMDA in the same solvent.

• Slowly add the HMDA solution to the stirring CHCOA solution.

• The nylon salt will precipitate out of the solution.

• Filter the salt, wash with cold ethanol, and dry under vacuum.

Step 2: Polycondensation

• Charge the glass reactor with the prepared CHCOA-HMDA salt.

• Purge the reactor with dry nitrogen for at least 30 minutes to remove any oxygen.

• Begin heating the reactor with gentle stirring under a slow stream of nitrogen.

• Gradually increase the temperature to the melting point of the salt (to be determined experimentally, a starting point of 180-220°C is suggested).

• As the salt melts and the polymerization begins, water will be evolved and can be collected in the distillation condenser.

• Once the initial evolution of water subsides, slowly increase the temperature to 250-280°C.

• Apply a vacuum to the system gradually to facilitate the removal of the remaining water and drive the polymerization to completion.

• Continue the reaction under vacuum for 2-4 hours, or until the desired melt viscosity is achieved, indicating the formation of a high molecular weight polymer.

• Extrude the molten polymer from the reactor under nitrogen pressure into a water bath to quench and solidify it.

• Pelletize the resulting polyamide for further characterization.

Rationale for Experimental Choices:

• Nitrogen Atmosphere: Prevents oxidative degradation of the polymer at high temperatures.

• Staged Temperature and Vacuum: A gradual increase in temperature and application of vacuum prevents the loss of volatile monomers and allows for controlled removal of water, which drives the equilibrium towards polymer formation.

Protocol 2: Interfacial Polymerization of CHCOA with Hexamethylenediamine

Interfacial polymerization is a rapid, low-temperature method that occurs at the interface of two immiscible liquids.[7][8][9] This technique is particularly useful for monomers that are thermally sensitive. The dicarboxylic acid must first be converted to a more reactive diacid chloride.

Step 1: Synthesis of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoyl chloride (CHCOA-Cl)

• In a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a trap for acidic gases, add CHCOA.

• Slowly add an excess of thionyl chloride (SOCl₂), typically 2-3 molar equivalents.

• Gently heat the mixture to reflux (around 80°C) for 2-4 hours. The reaction should be performed in a fume hood.

• After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude CHCOA-diacid chloride can be used directly in the next step or purified by vacuum distillation.

Step 2: Interfacial Polymerization

• Prepare an aqueous solution of hexamethylenediamine (HMDA) containing sodium hydroxide (NaOH) as an acid scavenger. A typical concentration would be 0.2-0.5 M for both HMDA and NaOH.

• Prepare an organic solution of the CHCOA-diacid chloride in an immiscible solvent like dichloromethane (DCM) or hexane at a similar concentration.

• Place the aqueous HMDA solution in a beaker.

• Carefully and slowly pour the organic CHCOA-diacid chloride solution on top of the aqueous layer to create a distinct interface.

• A film of polyamide will form instantly at the interface.

• Using forceps, gently grasp the polymer film from the center of the interface and pull it out continuously as a "rope".

• Wash the collected polymer rope thoroughly with water and then with a solvent like methanol to remove unreacted monomers and salts.

• Dry the polyamide in a vacuum oven at 60-80°C to a constant weight.

Rationale for Experimental Choices:

• Acid Chloride: The use of the more reactive acid chloride allows the polymerization to proceed rapidly at room temperature.[10]

• Immiscible Solvents: The two-phase system confines the reaction to the interface, allowing for the formation of a continuous polymer film.

• Acid Scavenger: The sodium hydroxide in the aqueous phase neutralizes the hydrochloric acid (HCl) byproduct of the reaction, preventing it from protonating the amine monomer and stopping the polymerization.

Characterization of the Novel Polyamide

The synthesized polyamides should be characterized to determine their structure, molecular weight, and physical properties.

Technique	Purpose	Expected Outcome
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the formation of the amide bond.	Appearance of characteristic amide bands (N-H stretch around 3300 cm⁻¹, C=O stretch around 1640 cm⁻¹, and N-H bend around 1540 cm⁻¹).
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	To elucidate the detailed chemical structure of the polymer.	Signals corresponding to the protons and carbons in the CHCOA and HMDA repeating units.
Gel Permeation Chromatography (GPC)	To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).	Information on the molecular weight distribution of the synthesized polymer.
Differential Scanning Calorimetry (DSC)	To determine the glass transition temperature (Tg) and melting temperature (Tm).	Tg is expected to be higher than linear aliphatic polyamides due to the cyclic monomer. Tm may be lower due to the disruption of crystal packing.[2]
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the polymer.	Determination of the decomposition temperature.
Tensile Testing	To evaluate the mechanical properties such as tensile strength, Young's modulus, and elongation at break.	The rigid cyclic unit may lead to a higher modulus compared to analogous linear polyamides.[3]

Visualizations

Chemical Reaction

Caption: Reaction scheme for the polycondensation of CHCOA and HMDA.

Experimental Workflow

Caption: General workflow for polyamide synthesis and characterization.

Conclusion

The protocols outlined in this application note provide a comprehensive guide for the synthesis and characterization of novel polyamides incorporating 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid. The unique cycloaliphatic structure of CHCOA offers a promising avenue for the development of polyamides with enhanced thermal and mechanical properties. The choice between melt polycondensation and interfacial polymerization will depend on the specific requirements of the application and the thermal stability of the monomers. The provided characterization techniques will enable a thorough evaluation of the synthesized polymers, paving the way for their application in advanced materials and drug delivery systems.

References

• AZoM. (2018, July 16). Characterizing Cycloaliphatic-containing Polyimides. Available at: [Link]

• Johnson, R. et al. (n.d.). Novel biobased cyclic diacids for polyamides with tailored functional properties. ACS Publications. Available at: [Link]

• Sogbesan, A. et al. (n.d.). Bio-Enabled Platform to Access Polyamides with Built-In Target Properties. ACS Publications. Available at: [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Understanding the Synthesis and Applications of CAS 53980-88-4. Available at: [Link]

• MIT OpenCourseWare. (n.d.). Interfacial Polymerization. Available at: [Link]

• Google Patents. (n.d.). CA2314943A1 - Method of producing dicarboxylic acids suitable for synthesis of polymers or polyamides.

• Kulkarni, M. et al. (2022). Beyond Nylon 6: Polyamides via Ring Opening Polymerization of Designer Lactam Monomers for Biomedical Applications. PMC. Available at: [Link]

• Chenoweth, D. M. et al. (2012). Synthesis of Cyclic Py-Im Polyamide Libraries. PMC. Available at: [Link]

• Greenchemicals. (n.d.). Polyamides: synthesis and properties. Available at: [Link]

• U.S. Department of Energy Office of Scientific and Technical Information. (n.d.). Biosynthesis of Long-Chain Dicarboxylic Acid Monomers From Renewable Resources. Available at: [Link]

• Rasayan Journal of Chemistry. (2024). STUDY OF AMIDES AND POLYAMIDES SYNTHESIZED FROM BIODEGRADABLE CARBOXYLIC ACIDS. Available at: [Link]

• Wiley Online Library. (n.d.). Diamines for Polymer Materials via Direct Amination of Lipid- and Lignocellulose-based Alcohols with NH3. Available at: [Link]

• Taylor & Francis. (n.d.). Interfacial polymerization – Knowledge and References. Available at: [Link]

• Britannica. (n.d.). Carboxylic acid - Polyamides, Synthesis, Esters. Available at: [Link]

• Free, N. (n.d.). "Polyamides, Fibers". In: Encyclopedia of Polymer Science and Technology. Available at: [Link]

• Nature. (2020, April 6). The synthesis, properties and potential applications of cyclic polymers. Available at: [Link]

• Sparkl. (n.d.). Revision Notes - Formation of Polyamides from Diamines and Dicarboxylic Acids or Dioyl Chlorides. Available at: [Link]

• Chemistry LibreTexts. (2020, August 21). 3.10: Polyamides. Available at: [Link]

• Unknown. (n.d.). 7.9 Other polyamide polymers. Available at: [Link]

• PMC. (n.d.). Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s. Available at: [Link]

• Inxight Drugs. (n.d.). 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID. Available at: [Link]

• ResearchGate. (n.d.). Interfacial Polymerization. Available at: [Link]

• RSC Publishing. (n.d.). Polymer Chemistry. Available at: [Link]

• KOPS. (n.d.). Long-chain linear C9 and C23 Monomers and Polycondensates from unsaturated fatty acid esters. Available at: [Link]

• Portland State University. (n.d.). Interfacial polymerization. Available at: [Link]

• Chemistry LibreTexts. (2020, June 26). 1.6: Interfacial Polymerization of Nylon 10 from Diamine and Diacid Chloride. Available at: [Link]

• U.S. Food and Drug Administration. (n.d.). 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID. Available at: [Link]

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extraction and isolation methods for 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

An in-depth technical guide to the extraction, isolation, and purification of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (commonly referred to as C21 dicarboxylic acid or Diacid 1550).

Chemical Context and Mechanistic Overview

5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid is a C21 cycloaliphatic dicarboxylic acid synthesized via a Diels-Alder condensation reaction between conjugated linoleic acid (the diene) and acrylic acid (the dienophile)[1]. This compound is highly valued in industrial and pharmaceutical applications as a bio-based plasticizer, epoxy curing agent, and high-performance hydrotrope[2][3].

The Isolation Challenge: The crude reaction mixture typically contains 60–70% of the target C21 diacid, 20–25% unreacted C18 monomeric fatty acids (e.g., oleic and elaidic acids), and 5–10% C36 dimer acids[4]. The structural similarity of these components makes standard fractional distillation inefficient. Furthermore, prolonged exposure to high temperatures (>250 °C) causes the secondary carboxylic acid group to cyclize with the cyclohexene double bond, forming a highly stable C21 lactone impurity that is exceptionally difficult to remove[5].

To overcome these challenges, isolation must rely on techniques that either minimize thermal residence time (Wiped-Film Evaporation) or exploit the unique dual-pKa properties of the molecule (pH-Gradient Extraction).

Physicochemical Data for Isolation Design

Understanding the quantitative properties of the target molecule is critical for designing a self-validating extraction protocol. Notably, the two carboxyl groups on the C21 diacid exhibit distinct acid dissociation constants, which can be exploited for selective partitioning[2].

Table 1: Key Physicochemical Properties & Isolation Metrics

Property / Metric	Value / Description
Chemical Name	5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid
Molecular Formula	C21H36O4
Molecular Weight	352.51 g/mol [6]
Boiling Point	~515 °C at 760 mmHg[7]
Target Acid Value (AV)	270–300 mg KOH/g[7]
Apparent pKa Values	Primary COOH: 6.4; Secondary COOH: 7.15[2]

| Primary Impurities | C18 Monomers (pKa ~4.8), C36 Dimers, C21 Lactones[5] |

Isolation Workflows

Workflow Visualization: pH-Gradient Liquid-Liquid Extraction

The following diagram illustrates the laboratory-scale isolation of the C21 diacid based on selective ionization.

Workflow for the selective pH-gradient isolation of C21 dicarboxylic acid from crude mixtures.

Experimental Protocols

Protocol A: Preparative-Scale Two-Stage Wiped-Film Evaporation (WFE)

Causality: Standard fractional distillation subjects the mixture to prolonged heat, driving the intramolecular attack of the secondary carboxyl group on the cyclohexene ring to form a C21 lactone[5]. WFE restricts thermal residence time to seconds, preserving the integrity of the dicarboxylic acid.

Step-by-Step Methodology:

• Degassing: Heat the crude reaction mixture to 110 °C under a moderate vacuum (50 mmHg) for 30 minutes to remove residual water and dissolved gases.

• Stage 1 (Monomer Removal): Feed the degassed crude into the WFE unit. Set the evaporator temperature to 210–220 °C and the vacuum to 1–5 mmHg[1].

  • Mechanism: Unreacted C18 fatty acids (e.g., oleic acid) vaporize and are collected in the distillate receiver. The C21 diacid and C36 dimers remain in the retentate.

  • Self-Validation Checkpoint: Analyze the distillate via GC-MS. It should contain >95% C18 monomers. If C21 diacid is detected, lower the evaporator temperature by 5 °C.

• Stage 2 (Target Isolation): Pass the retentate from Stage 1 through a second WFE unit. Set the evaporator temperature to 250–270 °C and the vacuum to <1 mmHg.

  • Mechanism: The C21 diacid vaporizes, leaving the heavy C36 dimer acids and polyamides in the residue[5].

  • Self-Validation Checkpoint: Titrate the Stage 2 distillate. A pure C21 diacid will yield an Acid Value (AV) of 270–300 mg KOH/g[7]. An AV significantly below this range indicates thermal lactonization has occurred, requiring a reduction in residence time.

Protocol B: Lab-Scale Selective pH-Gradient Extraction

Causality: The unreacted C18 monomeric fatty acids have a standard aliphatic pKa of ~4.8. In contrast, the C21 diacid has elevated apparent pKa values of 6.4 (primary) and 7.15 (secondary)[2]. By strictly controlling the pH of the aqueous extraction phase, we can sequentially ionize and partition specific components.

Step-by-Step Methodology:

• Initial Solvation: Dissolve 50 g of the crude mixture in 250 mL of heptane.

• First Extraction (Monomer Removal): Add 250 mL of an aqueous phosphate buffer adjusted precisely to pH 5.5. Stir vigorously for 15 minutes, then transfer to a separatory funnel.

  • Mechanism: At pH 5.5, the C18 fatty acids (pKa 4.8) are deprotonated into water-soluble soaps. The C21 diacid (pKa 6.4) remains predominantly protonated and highly lipophilic, staying in the heptane phase.

• Second Extraction (Target Isolation): Separate the organic (heptane) phase and wash it with 250 mL of an aqueous buffer adjusted to pH 8.5.

  • Mechanism: At pH 8.5, both carboxyl groups of the C21 diacid deprotonate. The resulting dianion rapidly partitions into the aqueous phase. The highly hydrophobic C36 dimer acids remain in the heptane phase.

  • Self-Validation Checkpoint: The aqueous phase should be clear. If an emulsion forms, add 10 mL of saturated NaCl brine to increase ionic strength and force phase separation.

• Target Recovery: Isolate the pH 8.5 aqueous phase. Slowly add 6M HCl under constant stirring until the pH drops below 3.0. The C21 diacid will precipitate as a viscous oil.

• Final Extraction & Desolventization: Extract the acidified aqueous phase with 200 mL of ethyl acetate. Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure (rotary evaporator at 60 °C) to yield the purified 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid.

References

• Sunway Chemicals Co., Limited. "ZWLUBE C21DA - 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid Specification".
• Pinpools. "5(or 6)-carboxy-4-hexylcyclohex-2-ene-1-octanoic acid - Chemical properties".
• National Institutes of Health (NIH). "Cyclocarboxypropyloleic acid | C21H36O4 | CID 105841 - PubChem".
• Clark, J. E. et al. "Cleaning compositions containing C21 dicarboxylic acid". US Patent 3,956,161.
• Johnson, R. W. et al. "Process for making a dicarboxylic acid". US Patent 5,053,534.
• MDPI. "Plasticizers Derived from Biomass Resources: A Short Review".
• Ward, B. F. "Selective reaction of fatty acids and their separation". US Patent 3,753,968.
• Google Patents. "Water treatment composition and water treatment method". JP2015213851A.

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Application Notes &amp; Protocols: Evaluating 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CHCOA) as a Surfactant in Industrial Cleaners

Abstract

This document provides a comprehensive technical guide for researchers and formulation scientists on the characterization and application of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid as a novel anionic surfactant for industrial cleaning formulations. This dicarboxylic acid, hereafter referred to as CHCOA, possesses a unique molecular structure suggesting potential for high-performance degreasing, excellent wetting, and functionality in highly alkaline systems. Protocols for determining fundamental surfactant properties such as Critical Micelle Concentration (CMC) and for evaluating performance in a model alkaline degreaser are detailed.

Introduction & Rationale

Industrial cleaning formulations demand robust surfactants that can perform under challenging conditions, such as high pH and electrolyte concentrations, to remove stubborn soils like polymerized greases and machining oils. The molecular structure of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CHCOA), also known as C21 Dicarboxylic Acid, presents several features that make it a compelling candidate for these applications.[1][2]

• Anionic Nature: With two carboxyl groups, CHCOA is an anionic surfactant.[3][4] Anionic surfactants are known for their excellent cleaning power, particularly in lifting and suspending particulate soils.[5] The dual carboxylate head groups are expected to provide strong hydrophilic character and potential for chelation of hard water ions.

• Hydrophobic Body: The combination of a hexyl group and an octanoic acid chain attached to a cyclohexene ring provides a significant hydrophobic character, essential for interacting with and lifting oily soils.[6]

• Alkali Stability: Carboxylate-based surfactants are often stable in highly alkaline conditions, which are necessary for saponifying fats and oils in heavy-duty degreasing operations.[7][8] A patent for a similar C21 dicarboxylic acid highlights its utility in solubilizing nonionic surfactants in caustic systems, indicating excellent performance in alkaline cleaners.[9]

This guide outlines the necessary experimental framework to validate the theoretical advantages of CHCOA and to quantify its performance attributes for industrial applications.

Physicochemical Characterization of CHCOA

A fundamental understanding of a surfactant's behavior in solution is critical for its effective application. The following protocols establish the baseline physicochemical properties of CHCOA.

Protocol: Determination of Critical Micelle Concentration (CMC) and Surface Tension

The CMC is the concentration at which surfactant molecules begin to form micelles, and it represents the point of maximum efficiency for many surfactant functions, including surface tension reduction.[10] Above the CMC, properties like surface tension remain relatively constant.[11]

Methodology: Surface Tensiometry (Wilhelmy Plate Method)

• Preparation of Stock Solution: Prepare a 10,000 mg/L stock solution of CHCOA in deionized water. As CHCOA is a dicarboxylic acid, neutralization with a base (e.g., potassium hydroxide) to a pH > 7.4 is required to fully solubilize it, forming the potassium salt.[9]

• Serial Dilutions: Prepare a series of dilutions from the stock solution, ranging from 1 mg/L to 5000 mg/L. It is crucial to have a higher density of data points around the expected CMC.

• Instrumentation: Use a surface tensiometer equipped with a Wilhelmy plate.[12] Ensure the plate is meticulously cleaned (e.g., by flaming) before each measurement to ensure accuracy.

• Measurement:

  • Measure the surface tension of deionized water as a control.

  • Measure the surface tension of each CHCOA dilution, starting from the lowest concentration.

  • Allow the surface tension reading to stabilize for at least 5 minutes for each measurement.

• Data Analysis:

  • Plot surface tension (γ, in mN/m) as a function of the logarithm of the concentration (log C).[11]

  • The resulting plot should show two distinct linear regions. The CMC is the concentration at the intersection of the regression lines drawn through these two regions.[10][13]

Expected Data & Interpretation:

The data can be summarized in a table. Lower CMC values indicate a more efficient surfactant, as less is needed to achieve the maximum surface tension reduction.

Property	Expected Value	Significance
Molecular Weight	352.51 g/mol [2]	Fundamental property for concentration calculations.
CMC (mg/L)	500 - 1500	Indicates surfactant efficiency.
Surface Tension at CMC (γ_cmc)	28 - 35 mN/m	Measures the minimum surface tension achievable.
pKa	~4.5-5.5 (first), ~6.0-7.0 (second)	Determines the pH range for solubility and activity.

Protocol: Evaluation of Wetting Performance

Effective cleaning requires the cleaning solution to spread over and penetrate the soil and substrate. This wetting ability is quantified by measuring the contact angle of a droplet on a surface.[14] A lower contact angle signifies better wetting.[15][16]

Methodology: Sessile Drop Contact Angle Measurement

• Substrate Preparation: Use standardized, clean, and non-porous surfaces relevant to industrial cleaning, such as stainless steel or aluminum coupons.

• Solution Preparation: Prepare a solution of CHCOA at a concentration of 2x its determined CMC in deionized water (and neutralized as before).

• Instrumentation: Use a contact angle goniometer.[14]

• Measurement:

  • Place the substrate on the goniometer stage.

  • Dispense a small, standardized volume (e.g., 5 µL) of the CHCOA solution onto the substrate to form a sessile drop.

  • Immediately capture an image of the droplet profile.

  • Use the instrument's software to measure the angle formed between the substrate and the tangent of the droplet at the liquid-solid-air interface.

  • Perform at least five measurements on different areas of the substrate and calculate the average.

• Data Interpretation: Compare the contact angle of the CHCOA solution to that of deionized water. A significant reduction in contact angle indicates improved wetting.[17][18] Liquids with contact angles between 10 and 20 degrees are considered excellent wetters.[14]

Performance Evaluation in an Industrial Cleaner Formulation

To assess its practical utility, CHCOA must be tested within a representative industrial cleaning formulation. This section provides a model alkaline degreaser formulation and protocols for testing its cleaning efficacy and foaming characteristics.

Model Alkaline Degreaser Formulation

Alkaline cleaners are highly effective for removing fats, oils, and greases.[19] This model formulation provides a basic, yet robust, framework for evaluating surfactant performance.

Component	Function	Concentration (w/w %)
Deionized Water	Solvent	84.0
Sodium Metasilicate	Alkalinity, Corrosion Inhibitor	5.0
Tetrapotassium Pyrophosphate (TKPP)	Builder, Water Softener	5.0
CHCOA Surfactant	Wetting, Emulsification, Detergency	6.0
Total	100.0

Protocol: Cleaning Efficacy (Degreasing Test)

This protocol is adapted from the principles outlined in ASTM G122, a standard method for evaluating the effectiveness of cleaning agents on metallic surfaces.[20][21][22][23][24]

Methodology: Gravimetric Soil Removal

• Coupon Preparation:

  • Use pre-weighed 316 stainless steel coupons (e.g., 5 cm x 5 cm).

  • Apply a standardized industrial soil (e.g., a mixture of mineral oil and carbon black) evenly across the surface of each coupon.

  • Record the initial soiled weight (W_initial).

• Cleaning Process:

  • Prepare the model alkaline degreaser formulation described in Section 4.1. For comparison, prepare a control formulation without any surfactant.

  • Heat the cleaning solutions to a typical operating temperature (e.g., 60°C).[25]

  • Immerse the soiled coupons into the cleaning solutions with gentle agitation for a set time (e.g., 10 minutes).

• Post-Cleaning:

  • Remove the coupons, rinse thoroughly with deionized water, and dry completely in an oven.

  • Record the final cleaned weight (W_final).

• Calculation of Cleaning Efficiency:

  • Calculate the weight of the soil removed.

  • Calculate the Cleaning Efficiency (%) as: [(Initial Soil Weight - Final Soil Weight) / Initial Soil Weight] * 100

Protocol: Foaming Profile Analysis

In many industrial applications (e.g., spray cleaners, clean-in-place systems), low-foaming surfactants are highly desirable to prevent pump cavitation and excess foam buildup. The Ross-Miles method is a standard for evaluating foam height and stability.[26]

Methodology: ASTM D1173 (Ross-Miles Method)

• Solution Preparation: Prepare the model alkaline degreaser (Section 4.1) at a 1% dilution in water of standardized hardness.

• Instrumentation: Use a Ross-Miles foam analyzer, which automates the procedure according to ASTM D1173.[27][28][29][30] The apparatus consists of a jacketed glass column and a standardized reservoir.

• Procedure:

  • Maintain the solution temperature at a specified level (e.g., 50°C) using the jacketed column.

  • Add 50 mL of the test solution to the bottom of the column.

  • Add 200 mL of the same solution to the reservoir.

  • Release the solution from the reservoir, allowing it to fall 90 cm into the solution below, generating foam.

• Measurement:

  • Record the initial foam height immediately after all the solution has been discharged from the reservoir.

  • Record the foam height again at specified intervals, typically after 1, 3, and 5 minutes.[26]

• Data Interpretation: The initial foam height indicates the foamability of the surfactant, while the subsequent measurements indicate the foam's stability. For many industrial cleaners, a low initial foam height and a rapid decay (low stability) are ideal.

Conclusion

The unique dicarboxylic acid structure of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CHCOA) positions it as a promising high-performance anionic surfactant for demanding industrial cleaning applications. Its anticipated stability in alkaline environments, coupled with strong wetting and detergency properties, warrants thorough investigation. The protocols detailed in these application notes provide a robust framework for quantifying its physicochemical properties and validating its performance in relevant formulations. The results of these evaluations will enable formulation chemists to effectively harness the potential of CHCOA in developing next-generation industrial cleaners.

References

• ASTM G122-96(2010), Standard Test Method for Evaluating the Effectiveness of Cleaning Agents, ASTM International, West Conshohocken, PA, 2010. [Link]

• ASTM G122-20, Standard Test Method for Evaluating the Effectiveness of Cleaning Agents and Processes, ASTM International, West Conshohocken, PA, 2020. [Link]

• Bering, C. L. (2009). An Inexpensive Glass Capillary 'Tensiometer' for Determining the Critical Micelle Concentration of Surfactants. Journal of the Utah Academy of Sciences, Arts, & Letters. [Link]

• KRÜSS Scientific. Critical micelle concentration (CMC) and surfactant concentration. [Link]

• ASTM G122-96(2002), Standard Test Method for Evaluating the Effectiveness of Cleaning Agents, ASTM International. [Link]

• Scribd. ASTM G122: Cleaning Agent Evaluation. [Link]

• Studylib. ASTM G122: Evaluating Cleaning Agent Effectiveness. [Link]

• KRÜSS Scientific. Ross-Miles method. [Link]

• Exacto Inc. (2022). What Contact Angle Reveals About Wetting Agents & Surfactants. [Link]

• KRÜSS Scientific. Characterization of surfactants. [Link]

• ACS Publications. (1998). Determination of Critical Micelle Concentration of Macroemulsions and Miniemulsions. Langmuir. [Link]

• National Center for Biotechnology Information. (2012). Measuring Critical Micelle Concentration as a Function of Cavitand Additives Using Surface Tension and Dye Micellization. PMC. [Link]

• ACS Publications. (2004). Effect of Surfactants on Wetting of Super-Hydrophobic Surfaces. [Link]

• KRÜSS Scientific. ASTM D1173-07. [Link]

• National Center for Biotechnology Information. (2013). Counteracting Interfacial Energetics for Wetting of Hydrophobic Surfaces in the Presence of Surfactants. PMC. [Link]

• Global Formulation. (2025). Industrial Cleaner Formulations and Technology. [Link]

• YouTube. (2022). Contact Angle Measurement for Wetting Agents & Surfactants. [Link]

• ORAPI Asia. (2024). Understanding Alkaline Cleaners: Their Function and Effectiveness. [Link]

• University of Guelph. Surfactant Cleaners. [Link]

• ConRo. (2022). What Are Anionic Surfactants? Chemistry, Uses & Pros/Cons. [Link]

• Biolin Scientific. (2025). What are surfactants and how do they work? [Link]

• KRÜSS GmbH. ROSS MILES FOAM ANALYZER – RMFA. [Link]

• MCB Books. ALKALINE METAL DEGREASER FORMULATION. [Link]

• Google Patents. (1976). US3956161A - Cleaning compositions containing C21 dicarboxylic acid.

• P2 InfoHouse. The Basics of Alkaline In-Process Cleaning for Metal Substrates. [Link]

• Hebei Sancolo Chemicals Co., Ltd. (2024). How Surfactants are used in Cleaners. [Link]

• Scribd. Ross Miles Foam Analyzer Specs. [Link]

• PINPOOLS. 5(or 6)-carboxy-4-hexylcyclohex-2-ene-1-octanoic acid. [Link]

• U.S. Environmental Protection Agency. (2026). 2-Cyclohexene-1-octanoic acid, 5(or 6)-carboxy-4-hexyl-. [Link]

• Patsnap. (2025). Latest Advances in Carboxylic Acid Applications for Cleaning Products. [Link]

• Patsnap. (2025). How Carboxylic Acid Advances Non-Toxic Cleaning Products? [Link]

• KRÜSS GmbH. (2017). Benchmarking the foaming properties of a new, mild surfactant formulation according to ASTM D 1173-07. [Link]

• ResearchGate. (2020). Industrial Applications of Dimeric Surfactants: A Review. [Link]

• INTERSURFCHEM. (2025). Intermediates and Surfactants in Industrial Cleaning. [Link]

Sources

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• 6. agriculture.az.gov [agriculture.az.gov]
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• 8. Role of Surfactants: How They Work in Cleaning, Personal Care, and Industry [elchemy.com]
• 9. US3956161A - Cleaning compositions containing C21 dicarboxylic acid - Google Patents [patents.google.com]
• 10. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 11. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 12. Measuring Critical Micelle Concentration as a Function of Cavitand Additives Using Surface Tension and Dye Micellization - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. What Contact Angle Reveals About Wetting Agents & Surfactants [exactoinc.com]
• 15. Characterization of surfactants | KRÜSS Scientific [kruss-scientific.com]
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• 30. sanyo-si.com [sanyo-si.com]

Application Note: Gas Chromatography Protocols for the Detection of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic Acid

Introduction & Mechanistic Context

5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid—commonly referred to in the industry as C21 dicarboxylic acid or Diacid 1550—is a bulky, cyclic dicarboxylic acid [1]. Synthesized primarily via the Diels-Alder cycloaddition of conjugated linoleic acid and acrylic acid, it is a critical intermediate utilized in the formulation of metalworking fluids, corrosion inhibitors, polyamides, and advanced epoxy curing agents [2].

From an analytical perspective, the quantification of this C21 diacid presents a distinct challenge. With a high boiling point of 515 °C and two highly polar carboxylic acid moieties, direct injection into a gas chromatograph (GC) results in severe peak tailing, irreversible column adsorption, and thermal degradation [1, 3]. Therefore, pre-column derivatization is an absolute necessity to ensure accurate, reproducible quantification.

The Causality of Experimental Choices

To achieve a self-validating and robust GC workflow, the analytical strategy must address the molecule's physical limitations through targeted chemistry.

• Why Methylation? The polar hydroxyl groups of the carboxylic acids must be masked. While silylation is an option, acid-catalyzed esterification to the dimethyl ester using Boron Trifluoride ( BF3​ ) in methanol is the gold standard for fatty acid derivatives [4]. Conversion to the dimethyl ester lowers the boiling point significantly (to approximately 220 °C at 0.2 mmHg), allowing the analyte to volatilize and elute cleanly within standard GC oven temperature limits (<320 °C) [3].

• Why a Mid-Polarity Column? The commercial synthesis of C21 diacid often leaves residual unreacted C18 fatty acids (e.g., oleic and linoleic acid) and generates high-molecular-weight C36 dimer acid byproducts [2]. A mid-polarity to non-polar column (such as a 5% phenyl-methylpolysiloxane DB-5MS) provides the optimal theoretical plates and selectivity required to separate the low-boiling C18 FAMEs (Fatty Acid Methyl Esters), the mid-boiling C21 dimethyl ester, and the high-boiling C36 dimer esters based on their vapor pressures.

• Why the "Salting-Out" Extraction? During the liquid-liquid extraction phase, saturated NaCl (brine) is added. This increases the ionic strength of the aqueous phase, driving the non-polar dimethyl ester entirely into the hexane phase while simultaneously preventing the formation of stubborn emulsions.

Quantitative Data Summaries

Table 1: Physicochemical Properties of the Target Analyte

Property	Value / Description
Chemical Name	5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid
Common Synonyms	C21 Dicarboxylic acid, DiACID 1550, Westvaco 1550
CAS Registry Numbers	53980-88-4 / 42763-47-3
Molecular Formula	C21​H36​O4​
Molecular Weight	352.51 g/mol
Boiling Point (Underivatized)	515 °C (at 760 mmHg)
Derivatized Target	C21 Diacid Dimethyl Ester ( C23​H40​O4​ , MW: 380.56 g/mol )

Table 2: Optimized GC-MS/FID Parameters

Parameter	Setting / Specification
Analytical Column	DB-5MS or HP-5MS (30 m × 0.25 mm ID × 0.25 μm film thickness)
Carrier Gas	Ultra-high purity Helium (1.0 mL/min, constant flow mode)
Inlet Temperature	280 °C
Injection Volume & Mode	1.0 µL, Split mode (Ratio 50:1 to prevent column overloading)
Oven Temperature Program	150 °C (hold 2 min) → ramp 10 °C/min to 300 °C (hold 10 min)
Transfer Line Temp	290 °C
Detector (MS Settings)	Electron Impact (EI) at 70 eV; Scan Range: m/z 50 - 500

Step-by-Step Experimental Protocol

Phase 1: Sample Preparation & Derivatization

• Internal Standard Addition: Weigh exactly 50.0 mg of the crude C21 diacid sample into a 10 mL heavy-walled glass reaction vial. Add 1.0 mL of an internal standard solution (Heptadecanoic acid, C17:0, 1.0 mg/mL in hexane). Self-Validation Note: The internal standard corrects for derivatization efficiency and injection volume variations.

• Esterification: Add 2.0 mL of 14% BF3​ in methanol to the vial. Seal tightly with a PTFE-lined screw cap.

• Thermal Incubation: Place the vial in a heating block at 70 °C for exactly 30 minutes. The thermal energy drives the acid-catalyzed esterification to completion.

• Quenching & Extraction: Remove the vial and allow it to cool to room temperature. Add 2.0 mL of GC-grade hexane, followed by 2.0 mL of saturated aqueous NaCl solution.

• Phase Separation: Vortex the mixture vigorously for 1 minute, then centrifuge at 3000 rpm for 5 minutes. The upper organic (hexane) layer now contains the C21 dimethyl ester.

• Dehydration: Carefully transfer 1.0 mL of the upper hexane layer into a 2 mL GC autosampler vial containing ~50 mg of anhydrous sodium sulfate. Causality: This scavenges trace water that could degrade the GC column's stationary phase.

Phase 2: GC Analysis

• System Equilibration: Ensure the GC-MS/FID system is equilibrated to the initial oven temperature of 150 °C and the baseline is stable.

• Injection: Inject 1.0 µL of the derivatized sample.

• Execution: Run the temperature gradient. The C21 dimethyl ester will typically elute after the C18 FAMEs (unreacted precursors) but well before any C36 dimer acid derivatives.

Visualizing the Workflow and Separation Logic

Workflow for the derivatization and GC-MS analysis of C21 dicarboxylic acid.

Chromatographic separation logic based on boiling point and molecular weight.

References

• Title: ZWLUBE C21DA - 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid Specification Source: Sunway Chemicals Co., Limited URL: [Link]

• Title: US Patent 3,753,968 - Selective reaction of fatty acids and their separation Source: Google Patents URL
• Title: US Patent 5,053,534 - Process for making a dicarboxylic acid Source: Google Patents URL

• Title: Derivatization GC-MS techniques on plastic food contact materials Source: ResearchGate URL: [Link]

Application Note: Formulation and Mechanistic Evaluation of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic Acid in High-Reliability Solder Pastes

Abstract

In the transition to lead-free electronics manufacturing, the thermal demands placed on solder paste fluxes have intensified. Traditional short-chain dicarboxylic acids (e.g., adipic or succinic acid) suffer from premature volatilization and crystallization during storage. This application note details the integration of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CAS: 53980-88-4 or 42763-47-3)[1][2] into no-clean flux systems. Drawing methodological parallels to formulation chemistry in drug development, this bulky, cycloaliphatic compound functions as a liquid-state active fluxing ingredient. Its unique structure prevents phase separation, imparts inherent hydrophobicity, and provides sustained oxide reduction up to 515 °C[1].

Mechanistic Rationale & Physicochemical Profiling

The compound 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid, commercially known as Diacid 1550, C21DA, or Westvaco 1550, is a unique C21 cycloaliphatic dicarboxylic acid[1][3]. In high-reliability solder pastes, it functions analogously to a liquid-state active pharmaceutical ingredient (API) suspended in a lipid excipient matrix.

The Causality of Performance: Standard dicarboxylic acids are crystalline solids. Over time, they risk precipitating out of the flux vehicle during storage, leading to inconsistent rheology and "flux separation." The bulky, asymmetric cyclohexene ring and long aliphatic chains (hexyl and octanoic) of the C21 diacid induce steric hindrance, preventing the molecules from packing into a crystal lattice[1]. Consequently, it remains a viscous liquid at room temperature, ensuring perfect homogeneity within the flux matrix.

Furthermore, its exceptionally high boiling point (515 °C) provides sustained oxide reduction throughout the demanding thermal profiles of lead-free reflow (e.g., SAC305 alloys at 240–260 °C)[1]. Where standard activators prematurely volatilize and leave the molten solder exposed to re-oxidation, C21 diacid remains active, ensuring robust intermetallic formation[4].

Quantitative Data Presentation

Table 1: Physicochemical Profile of C21 Dicarboxylic Acid

Property	Value	Mechanistic Implication in Formulation
Molecular Formula	C21H36O4	High carbon-to-oxygen ratio ensures hydrophobicity, preventing moisture ingress.
Molecular Weight	352.5 g/mol	Prevents premature volatilization during thermal cycling.
State at 25°C	Viscous Amber Liquid	Eliminates crystallization risk; acts as a natural tackifier for component placement.
Boiling Point	515 °C	Sustained activation at lead-free reflow temperatures (>240°C).
Acid Value	270-300 mgKOH/g	High density of reactive carboxylic sites for rapid oxide reduction.

Table 2: Standard No-Clean Lead-Free Solder Flux Formulation

Component Category	Specific Ingredient	Wt %	Function
Carrier / Solvent	Diethylene Glycol Dibutyl Ether	35.0	Solubilizes rosins and active ingredients.
Base Resin	Hydrogenated Rosin	42.0	Provides oxidation barrier and post-reflow encapsulation.
Primary Activator	C21 Dicarboxylic Acid	8.0	Reduces metal oxides; maintains liquid homogeneity.
Co-Activator	Suberic Acid	2.0	Provides rapid initial activation at lower temperatures.
Rheology Modifier	Hydrogenated Castor Oil	5.0	Imparts thixotropy for printability and slump resistance.

Experimental Protocols & Self-Validating Workflows

Protocol 1: Synthesis of the Homogeneous Flux Vehicle

Objective: To create a stable, non-crystallizing flux vehicle utilizing C21 diacid.

• Solvent-Resin Solubilization: In a jacketed reaction vessel, heat the Diethylene Glycol Dibutyl Ether to 85 °C. Gradually add the Hydrogenated Rosin under continuous overhead stirring (300 rpm) until completely dissolved.

  • Self-Validation Check: Extract a 2 mL aliquot. The solution must be optically transparent under cross-polarized light, confirming no undissolved resin particles remain.

• Activator Integration: Lower the reactor temperature to 70 °C. Add the C21 Dicarboxylic acid and Suberic acid. Stir for 30 minutes.

  • Causality: The liquid nature of the C21 diacid acts as a co-solvent, accelerating the dissolution of the solid suberic acid and preventing its recrystallization upon cooling.

• Rheological Modification: Increase stirring to 600 rpm and slowly sift in the Hydrogenated Castor Oil. Maintain 70 °C for 45 minutes to ensure full activation of the thixotropic network.

• Cooling & Deaeration: Cool the mixture to 25 °C under a vacuum of -0.08 MPa to remove entrapped air.

  • Self-Validation Check: Perform a grind gauge test (Hegman gauge). A reading of <10 µm confirms the complete dispersion of the thixotrope and the absence of activator crystals.

Protocol 2: Solder Paste Compounding and Rheological Validation

Objective: To compound the flux with SAC305 alloy and validate printability.

• Blending: In a planetary centrifugal mixer, combine 11% (w/w) of the prepared flux vehicle with 89% (w/w) SAC305 solder powder (Type 4, 20-38 µm).

• Mixing Profile: Mix at 800 rpm for 2 minutes, followed by a defoaming cycle at 1000 rpm for 1 minute.

  • Causality: Planetary mixing ensures high shear without excessive heat generation, which could prematurely trigger the C21 diacid's reactivity with the solder powder.

• Rheological Validation (Self-Validation): Measure the viscosity using a spiral pump viscometer at 25 °C. The target viscosity is 180-220 Pa·s. Calculate the Thixotropic Index (TI) by dividing the viscosity at 1 rpm by the viscosity at 10 rpm. A TI of 5.0–6.5 validates that the C21 diacid has successfully integrated without disrupting the hydrogen bonds of the castor oil network.

Protocol 3: Reflow Efficacy and Oxide Reduction Testing

Objective: To verify the sustained activation of C21 diacid during a lead-free thermal profile.

• Wetting Balance Test: Print the solder paste onto a standardized oxidized copper coupon.

• Thermal Profiling: Subject the coupon to a SAC305 reflow profile: Pre-heat (150-200 °C for 90s), Peak (245 °C for 60s).

• Post-Reflow Validation: Inspect the solder fillet.

  • Self-Validation Check: The contact angle must be <15°. The surrounding flux residue must be clear, non-tacky, and free of dendritic crystalline structures, confirming the C21 diacid's complete integration into the post-reflow encapsulation matrix.

Mechanistic Diagrams

Solder flux activation and oxide reduction pathway of C21 dicarboxylic acid during reflow.

Self-validating workflow for formulating and compounding C21 diacid-based solder paste.

References

• Sunway Chemicals Co., Limited. "ZWLUBE C21DA - 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid Specifications." Available at: [Link]

• FDA Global Substance Registration System. "5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID (CAS 42763-47-3)." Available at: [Link]

• U.S. Patent 6,458,472 B1. "Fluxing underfill compositions." Google Patents.
• European Patent EP 2 826 589 A1. "Flux, solder composition and method for producing electronic circuit mounting substrate." Google Patents.

Sources

• 1. sunwaychemicals.com [sunwaychemicals.com]
• 2. 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID [drugfuture.com]
• 3. US6458472B1 - Fluxing underfill compositions - Google Patents [patents.google.com]
• 4. EP2826589A1 - Flux, solder composition and method for producing electronic circuit mounting substrate - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Yield Optimization for 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

Welcome to the Technical Support Center for the synthesis of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (commonly referred to as C21 dicarboxylic acid, C21DA, or Diacid 1550). This guide is designed for researchers and process chemists looking to optimize the Diels-Alder cycloaddition of linoleic acid and acrylic acid.

Below, you will find mechanistic insights, a self-validating experimental protocol, and a targeted FAQ to help you troubleshoot yield limitations, byproduct formation, and distillation bottlenecks.

Mechanistic Overview: The Diels-Alder Bottleneck

The synthesis of 5-carboxy-4-hexyl-2-cyclohexene-1-octanoic acid relies on a [4+2] Diels-Alder cycloaddition between a conjugated diene (linoleic acid) and a dienophile (acrylic acid).

The Causality of Low Yields: Standard tall oil fatty acids contain non-conjugated linoleic acid (cis-9, cis-12). Historically, an iodine catalyst (0.01% - 0.5% by weight) was used to isomerize these double bonds in situ into the reactive trans,trans-conjugated state[1]. However, iodine catalyzes two severe side reactions:

• Lactonization: It promotes the intramolecular esterification of the newly formed C21 diacid, forming a lactone that reduces the titratable acid value[2].

• Elaidic Acid Formation: It isomerizes unreacted liquid oleic acid (cis-isomer) into elaidic acid (trans-isomer). Elaidic acid is a solid at room temperature (melting point ~44°C), which causes severe clogging during downstream distillation[3].

The Solution: By utilizing a pre-conjugated linoleic acid (CLA) starting material, the reaction can be driven purely thermally without a catalyst. This eliminates lactonization, preserves the liquid state of unreacted C18 monomers, and increases the final isolated yield from ~40% to >55%[2].

Workflow for the self-validating synthesis of C21 diacid via thermal Diels-Alder cycloaddition.

Self-Validating Experimental Protocol

To ensure reproducibility and high yield, this protocol integrates In-Process Quality Control (IPQC) checkpoints to create a self-validating system.

Phase 1: Thermal Cycloaddition

• Reagent Preparation: Charge a 1 L high-pressure Parr reactor with 600 g of pre-conjugated linoleic acid (CLA) mixture. Do not add an iodine or clay catalyst[2].

• Dienophile Addition: Add glacial acrylic acid at 12.5% to 15.0% by weight relative to the fatty acid[3]. Optionally, add 1% p-methoxyphenol (relative to acrylic acid weight) to inhibit acrylic homopolymerization[4].

• Purging: Seal the reactor and purge the headspace with ultra-high purity Nitrogen ( N2​ ) three times. Causality: Oxygen initiates radical polymerization of acrylic acid, which destroys the dienophile and creates intractable polyacrylic acid sludge.

• Heating Profile: Heat the mixture with continuous mechanical stirring (300 rpm) to 230°C – 250°C. Allow the autogenic pressure to stabilize (typically ~100-110 psig). Maintain this temperature for 2 to 4 hours[4].

• IPQC 1 (Reaction Completion): Draw a sample and perform Gas Chromatography (GC).

  • Validation Check: The reaction is validated to proceed to Phase 2 when residual acrylic acid is <1% and the C21 dicarboxylic acid conversion has plateaued at >55%[2]. If conversion is low, extend the hold time by 1 hour.

Phase 2: Purification via Wiped-Film Evaporation (WFE)

• Degassing: Transfer the crude, viscous liquid to a feed vessel and degas at 100°C under a mild vacuum (50 mm Hg) to strip any trace unreacted acrylic acid.

• Distillation: Feed the degassed crude into a WFE system. Set the evaporator temperature to 210°C – 220°C and the system vacuum to strictly < 0.1 mm Hg[3].

• Fractionation: Collect the distillate (heads cut), which consists of unreacted C18 monomeric acids. The heavy residue exiting the bottom is the purified 5-carboxy-4-hexyl-2-cyclohexene-1-octanoic acid[1].

• IPQC 2 (Product Release): Perform an acid value titration on the heavy residue.

  • Validation Check: A successful run will yield an acid value between 270 and 300 mg KOH/g[5]. Values below 270 indicate either residual C18 monomers or lactone contamination.

Troubleshooting & FAQs

Q: My final product has a lower-than-expected acid value (< 250 mg KOH/g). What went wrong? A: A depressed acid value typically indicates the formation of C21 lactones. If you utilized an iodine catalyst, the iodine likely catalyzed the intramolecular esterification of the carboxylic acid group with the cyclohexene ring. Lactones do not titrate as free acids. Solution: Switch to the thermal reaction method using pre-conjugated linoleic acid without a catalyst[2]. Additionally, verify your WFE vacuum is strictly below 0.1 mm Hg to ensure complete removal of residual C18 monomers.

Q: The unreacted fatty acid distillate is solidifying and clogging my WFE condenser lines. How can I prevent this? A: This is a classic symptom of elaidic acid formation. Oleic acid (the cis-isomer present in the starting mixture) is liquid at room temperature. However, if you use an isomerization catalyst (like iodine or bentonite clay) during the Diels-Alder step, it isomerizes the oleic acid into elaidic acid (trans-isomer), which has a melting point of ~44°C. Solution: Increase your condenser coolant temperature to 50°C to keep the elaidic acid molten during distillation. For future batches, eliminate the catalyst entirely to preserve the liquid oleic acid state[3].

Q: I am seeing excessive pressure spikes in the Parr reactor, and the final diacid yield is poor. What is the cause? A: Rapid pressure spikes indicate the exothermic homopolymerization of acrylic acid. This consumes your dienophile, ruining the C21 diacid yield, and creates a hazardous pressure event. Solution: Ensure strict anaerobic conditions by thoroughly purging with N2​ before heating. You must also add a radical polymerization inhibitor, such as p-methoxyphenol, to suppress premature radical formation[4].

Quantitative Parameter Optimization

Table 1: Comparison of Synthesis Parameters and Yield Impacts

Parameter	Standard Method (In Situ Isomerization)	Optimized Method (Pre-Conjugated)	Mechanistic Impact
Starting Material	Tall Oil Fatty Acid (Non-conjugated)	Pre-Conjugated Linoleic Acid (CLA)	CLA provides the required trans,trans diene directly, accelerating the [4+2] cycloaddition.
Catalyst	Iodine (0.01 - 0.5 wt%)	None (Thermal only)	Eliminating iodine prevents C21 lactone formation and preserves acid value.
Temperature	200°C - 270°C	230°C - 250°C	Balances the cycloaddition rate against the thermal degradation of acrylic acid.
Byproducts	High Elaidic Acid, Lactones	Unreacted Oleic Acid (Liquid)	Prevents solidification of unreacted C18 monomers during WFE distillation.
Typical Yield	40 - 45%	> 55%	Higher conversion efficiency due to the elimination of competitive side-reactions.

Table 2: Wiped-Film Evaporation (WFE) Parameters for C21 Diacid Purification

Parameter	Target Value	Causality / Troubleshooting
Pressure	< 0.1 mm Hg	Essential to lower the boiling point and prevent thermal cracking of the C21 diacid.
Evaporator Temp	210°C - 220°C	Selectively vaporizes C18 monomeric acids (heads cut); C21 diacid remains in the residue.
Feed Rate	1.0 - 1.5 L/hr (Lab scale)	Too fast leads to C18 carryover into the product; too slow causes thermal degradation.
Condenser Temp	40°C - 50°C	Prevents crystallization of any trace elaidic acid in the condenser lines.

References

• Source: Sunway Chemicals Co.
• Title: Process for making a dicarboxylic acid (U.S. Patent 5,053,534A)
• Title: Preparation of C21 dicarboxylic acid (U.S. Patent 4,156,095A)
• Title: Process for making high-purity oleic acid (U.S. Patent 5,194,640A)
• Title: Selective reaction of fatty acids and their separation (U.S. Patent 3,753,968A)

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. US5053534A - Process for making a dicarboxylic acid - Google Patents [patents.google.com]
• 3. US5194640A - Process for making high-purity oleic acid - Google Patents [patents.google.com]
• 4. US4156095A - Preparation of C21 dicarboxylic acid - Google Patents [patents.google.com]
• 5. sunwaychemicals.com [sunwaychemicals.com]

Technical Support Center: Aqueous Solubility Optimization for 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

Welcome to the Application Scientist Support Portal. Working with complex dicarboxylic acids requires a deep understanding of their physicochemical behavior. 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CAS 53980-88-4), often referred to industrially as C21 dicarboxylic acid or Diacid 1550, is a highly versatile molecule used as a surfactant, hydrotrope, and corrosion inhibitor[1]. However, its massive hydrophobic backbone (C21H36O4, MW: 352.51 g/mol ) inherently resists aqueous solvation in its native state[2].

This guide provides researchers, formulation chemists, and drug development professionals with field-proven, mechanistically grounded solutions to overcome these solubility barriers.

Diagnostic Workflow: Solubility Troubleshooting

Diagnostic logic tree for resolving aqueous solubility issues of C21 dicarboxylic acid.

Frequently Asked Questions & Troubleshooting

Q1: My C21 Diacid is floating as a viscous, immiscible layer in water. How do I force it into solution? Scientific Causality: The free acid form of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid is highly lipophilic. The hydrophobic effect of its 21-carbon aliphatic/cycloaliphatic framework overwhelmingly dominates the hydrogen-bonding capacity of its two un-ionized carboxylic acid groups[3]. Solution: You must convert the molecule into a dicarboxylate salt via saponification. Adjust the pH of your aqueous system to between 8.0 and 10.0 using a strong base. Deprotonation of the carboxyl groups generates a highly polar dianion, instantly transforming the immiscible liquid into a soluble, amphiphilic surfactant[4].

Q2: I neutralized the solution with Sodium Hydroxide (NaOH), but it formed a thick gel at high concentrations. Why did this happen? Scientific Causality: While sodium salts of the C21 diacid are soluble, the Na⁺ ion has a high charge density and a tightly bound hydration shell. At high concentrations, this promotes ordered, liquid-crystalline gel phases due to the tight packing of the hydrophobic tails. Solution: Switch your neutralizing agent to Potassium Hydroxide (KOH). The larger ionic radius of K⁺ disrupts the tight packing of the hydrophobic domains, preventing gelation. As documented in , potassium soaps of this diacid can achieve remarkable water solubility, remaining fluid at up to 80% solids, whereas sodium salts typically cap at 65% solids[4].

Q3: The neutralized solution was perfectly clear, but it became turbid and precipitated when I diluted it with tap water. What went wrong? Scientific Causality: Tap water contains divalent cations (primarily Ca²⁺ and Mg²⁺) which strongly coordinate with the dicarboxylate groups of the C21 diacid. This ionic cross-linking forms insoluble "hard water soaps" that rapidly precipitate out of solution, a common issue in[5]. Solution: Always use Deionized (DI) water for preparing stock solutions. If dilution in hard water is unavoidable for your downstream application, incorporate a chelating agent (such as EDTA) into the formulation prior to adding the C21 diacid[4]. The chelator will sequester the divalent cations, preserving the solubility of the diacid salt.

Quantitative Data: Counterion Impact on Solubility

Choosing the correct base for neutralization is the single most critical variable in formulating with 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid. The table below summarizes the physicochemical outcomes of different counterions.

Counterion Base	Max Aqueous Solubility (% Solids)	Viscosity Profile at High Conc.	Primary Application
None (Free Acid)	< 0.1%	Immiscible Liquid	Non-aqueous lubricants, fuel additives[6]
Sodium (NaOH)	~65%	High (Prone to gelation)	General industrial cleaners[4]
Potassium (KOH)	~80%	Low to Moderate	Ultra-high concentration concentrates[4]
Alkanolamine (TEA)	> 60%	Moderate	Metalworking fluids, cosmetics

Experimental Protocol: Preparation of a 50% w/w Aqueous Potassium Salt Stock

To ensure a self-validating and reproducible workflow, follow this standard operating procedure (SOP) for saponifying the free acid into a highly soluble potassium salt.

Prerequisites:

• 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (Typical Acid Value: ~270-300 mg KOH/g)[1]

• Potassium Hydroxide (KOH) pellets or 45% aqueous solution

• Deionized (DI) Water

• Overhead stirrer and jacketed heating vessel

Step-by-Step Methodology:

• Calculate Stoichiometry: Determine the exact KOH requirement based on the specific lot's Acid Value (AV) to ensure complete deprotonation without excessive residual alkalinity.

  • Formula: Grams of pure KOH required = (Grams of Diacid × AV) / 1000.

  • Example: For 50g of diacid with an AV of 285, you need (50 × 285) / 1000 = 14.25g of pure KOH.

• Aqueous Base Preparation: Weigh the required amount of DI water into the vessel. Slowly dissolve the calculated KOH into the water under continuous stirring. (Caution: This dissolution is exothermic).

• Thermal Activation: Warm the alkaline water to 45°C - 55°C. Heating reduces the viscosity of the diacid, facilitating rapid and uniform saponification.

• Diacid Incorporation: Gradually add the 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid into the vortex of the stirring base solution. Maintain high-shear agitation to prevent localized pooling of the unreacted acid.

• Validation & pH Adjustment: Continue stirring for 30 minutes. The solution will transition from a milky emulsion to a completely transparent, amber-tinted liquid[1]. Measure the final pH; it must stabilize between 8.5 and 9.5 .

  • Self-Validation Check: If the solution remains cloudy, the pH is likely too low (incomplete neutralization). Incrementally add 0.1M KOH dropwise until absolute clarity is achieved.

References

• Sunway Chemicals Co., Limited - ZWLUBE C21DA (5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid) Product Specification. 1

• PINPOOLS - 5(or 6)-carboxy-4-hexylcyclohex-2-ene-1-octanoic acid Chemical Properties. 3

• FDA Global Substance Registration System (GSRS) - 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID (UNII: FG93I77V75). 2

• Google Patents (CA1056252A) - Aqueous germicidal soap. 4

• Google Patents (JP2015213851A) - Water treatment composition and water treatment method. 5

• Justia Patents - Corrosion inhibitor compositions for oxygenated gasolines. 6

Sources

• 1. sunwaychemicals.com [sunwaychemicals.com]
• 2. GSRS [gsrs-dev-public.ncats.io]
• 3. pinpools.com [pinpools.com]
• 4. CA1056252A - Aqueous germicidal soap - Google Patents [patents.google.com]
• 5. JP2015213851A - Water treatment composition and water treatment method - Google Patents [patents.google.com]
• 6. patents.justia.com [patents.justia.com]

Technical Support Center: Resolving GC-MS Peak Tailing for 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid Analysis

Welcome to the technical support center for the analysis of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (let's call it "Di-acid" for simplicity). This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with peak tailing during Gas Chromatography-Mass Spectrometry (GC-MS) analysis of this and similar large, di-carboxylic acid molecules. As a dicarboxylic acid with a significant molecular weight (352.51 g/mol ), this analyte presents unique challenges due to its low volatility and polar nature.[1][2] This guide provides a structured, in-depth approach to troubleshooting, moving from simple system checks to more complex chemical modifications.

Understanding the "Why": The Root Causes of Peak Tailing for Di-acid

Peak tailing is a chromatographic issue where a peak appears asymmetrical, with a "tail" extending from the peak maximum towards longer retention times.[3] This phenomenon can significantly compromise resolution and the accuracy of quantification.[3] For a molecule like our Di-acid, the primary culprits for peak tailing are:

• Active Sites: The two carboxylic acid functional groups are highly polar and prone to strong, undesirable interactions (like hydrogen bonding) with active sites within the GC system.[4] These active sites are often exposed silanol groups (-Si-OH) on the surfaces of the inlet liner, the column, or even on contaminants.[4][5]

• Low Volatility: The relatively large size and polar nature of the Di-acid make it less volatile. This can lead to incomplete or slow vaporization in the inlet, contributing to band broadening and tailing.

• System Contamination: Non-volatile residues from previous samples can accumulate in the inlet or at the head of the column, creating new active sites for interaction.[5][6]

• Improper Method Parameters: Sub-optimal GC parameters, such as incorrect temperatures or flow rates, can exacerbate peak tailing.[5]

This guide will walk you through a systematic process to identify and eliminate these issues.

Level 1 Troubleshooting: The First Line of Defense - System Inertness and Method Optimization

Before considering more complex solutions like derivatization, it's crucial to ensure your GC-MS system is in optimal condition and your method is appropriate for this type of analyte. Often, peak tailing can be resolved by addressing fundamental issues.

FAQs: System and Method

Q1: My Di-acid peak is tailing. Where do I start?

A1: Always start with the simplest potential causes. The first step is to assess the inertness of your GC flow path and review your method parameters.[7][8] Think of it as a process of elimination, starting with the most common and easiest-to-fix problems.

Q2: What are the key areas of the GC system to check for activity?

A2: The most common sources of activity are in the high-temperature zones where your sample first interacts with the system.[9]

• Inlet Liner: This is a primary suspect. Over time, the deactivation layer on the liner can degrade, exposing active silanol groups.[10]

• Septum: A cored or degraded septum can shed particles into the liner, creating active sites.

• Column Inlet: The first few centimeters of your analytical column are prone to contamination from non-volatile sample components.[5][11]

Q3: How do I systematically check and improve the inertness of my system?

A3: Follow this step-by-step protocol:

Protocol 1: Systematic Inertness Check

• Inlet Maintenance:

  • Cool the inlet and detector.

  • Turn off the carrier gas.

  • Carefully replace the inlet liner , septum , and O-ring .[10][12] Use high-quality, deactivated consumables.

  • Rationale: This is the most frequent source of activity and is a routine maintenance task that should be performed regularly.[5]

• Column Maintenance:

  • While the inlet is open, carefully remove the analytical column.

  • Trim approximately 10-20 cm from the inlet end of the column using a ceramic scoring wafer for a clean, square cut.[10][11]

  • Rationale: This removes the section most likely to be contaminated with non-volatile residues that create active sites.[10][11]

• Re-installation:

  • Re-install the column, ensuring the correct insertion depth into the inlet and detector to avoid dead volume, which can also cause peak tailing.[11][13]

  • Perform a leak check to ensure all connections are secure.

• Conditioning:

  • Condition the column according to the manufacturer's instructions to remove any residual oxygen and moisture.

• Test with an Inert Compound:

  • Inject a non-polar, inert compound like a hydrocarbon (e.g., hexane or methane).[7][13] If this peak also tails, it points to a physical problem like improper column installation or a blockage, rather than chemical activity.[13]

Q4: What GC method parameters should I optimize for the Di-acid?

A4: Optimizing your method can significantly improve peak shape.

Parameter	Recommendation	Rationale
Injector Temperature	Start at 250°C and increase in 10°C increments (not exceeding the column's max temp).	Ensures complete and rapid vaporization of the Di-acid without causing thermal degradation.[14]
Injection Mode	Splitless injection is often preferred for trace analysis.	This technique directs the entire sample onto the column, maximizing sensitivity.[15]
Oven Temperature Program	Start with a lower initial oven temperature (e.g., 10-20°C below the solvent's boiling point).	This helps to focus the analytes at the head of the column, leading to sharper peaks.[12][16] A slower temperature ramp can also improve peak shape.[15]
Carrier Gas Flow Rate	Ensure the flow rate is optimal for your column's internal diameter.	Incorrect flow rates can lead to band broadening.[10]
Column Choice	A non-polar or intermediate-polarity column with a low-bleed stationary phase is often a good starting point (e.g., a 5% phenyl-methylpolysiloxane phase like a DB-5ms).[1]	These phases are robust and provide good general-purpose separation.

Troubleshooting Workflow: Level 1

Caption: Level 1 Troubleshooting Workflow for Peak Tailing.

Level 2 Troubleshooting: The Chemical Solution - Derivatization

If you have diligently worked through the Level 1 troubleshooting steps and are still observing significant peak tailing, it is highly likely that the inherent polarity of the Di-acid is the primary issue. In this case, chemical derivatization is a powerful and often necessary step.[1][17]

FAQs: Derivatization

Q5: What is derivatization and why is it effective for carboxylic acids?

A5: Derivatization is a chemical reaction that converts a compound into a different, more volatile and less polar derivative. For carboxylic acids, the goal is to cap the highly polar -COOH groups.[1] This significantly reduces the potential for hydrogen bonding with active sites in the GC system, leading to much-improved peak shapes.[18]

Q6: What are the common derivatization methods for carboxylic acids?

A6: The two most common methods for carboxylic acids are silylation and esterification.[1][19]

• Silylation: This method replaces the acidic proton of the carboxylic acid with a non-polar trimethylsilyl (TMS) group.

• Esterification: This method converts the carboxylic acid into an ester, for example, a methyl ester.

Q7: Which derivatization agent should I choose?

A7: For dicarboxylic acids, silylation with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) , often with 1% Trimethylchlorosilane (TMCS) as a catalyst, is a highly effective and widely used choice.[1][19] Studies have shown that BSTFA can provide lower detection limits and higher reproducibility for the analysis of C3-C9 dicarboxylic acids compared to some esterification methods.[19][20]

Comparison of Common Derivatization Reagents

Reagent	Method	Advantages	Considerations
BSTFA + 1% TMCS	Silylation	Highly effective, produces stable TMS derivatives, good for a wide range of carboxylic acids.[19][20]	Reagents are moisture-sensitive.
BF3/Methanol	Esterification	Effective for creating methyl esters.	Boron trifluoride is corrosive and requires careful handling.

Experimental Protocol: Silylation of Di-acid with BSTFA

This protocol provides a general guideline for the derivatization of your Di-acid sample. Optimization may be necessary.

Protocol 2: BSTFA Derivatization

• Sample Preparation:

  • If your sample is in a biological matrix, perform a protein precipitation and liquid-liquid extraction first.[1][18] A common method is to precipitate proteins with ice-cold acetonitrile, followed by extraction of the acidified supernatant with a solvent like ethyl acetate or methyl tert-butyl ether (MTBE).[1][21]

  • Evaporate the extracted sample to complete dryness under a gentle stream of nitrogen. This is a critical step, as any residual water will react with the silylating reagent.

• Derivatization Reaction:

  • To the dry sample residue, add 50-100 µL of BSTFA (with 1% TMCS).[1]

  • Add an appropriate volume of a suitable solvent, such as pyridine or acetonitrile, to ensure the sample is fully dissolved.

  • Cap the vial tightly.

  • Heat the reaction mixture at 70-80°C for 30-60 minutes .

• Analysis:

  • Cool the sample to room temperature.

  • The sample is now ready for injection into the GC-MS.

The Chemistry of Derivatization

Caption: Derivatization workflow for improved peak shape.

By following this comprehensive, two-level troubleshooting guide, you will be well-equipped to diagnose and resolve the common issue of peak tailing in the GC-MS analysis of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid. Remember to approach the problem systematically, starting with the fundamentals of system maintenance and method optimization before moving to chemical derivatization.

References

• Agilent. (n.d.). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks.

• Lab Manager. (2026, March 25). Troubleshooting Peak Tailing in Gas Chromatography Workflows. Retrieved from [Link]

• Phenomenex. (2025, August 26). GC Column Troubleshooting Guide. Retrieved from [Link]

• Hinshaw, J. V. (2026, April 1). Pinning Down Tailing Peaks. LCGC International. Retrieved from [Link]

• PubMed. (2010, January 15). GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures. Retrieved from [Link]

• Element Lab Solutions. (2020, March 4). GC Diagnostic Skills I | Peak Tailing. Retrieved from [Link]

• Agilent Technologies. (2013, August 12). Agilent Tailing Peaks GC Troubleshooting Series. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: Comparison between silylation and esterification derivatization procedures | Request PDF. Retrieved from [Link]

• Agilent. (2019, January 17). A Tail of Two Peaks: Troubleshooting Poor Peak Shape. Retrieved from [Link]

• Agilent. (2025, February 4). Peak Perfection: A Guide to GC Troubleshooting. Retrieved from [Link]

• Element Lab Solutions. (2018, January 9). Troubleshooting GC peak shapes. Retrieved from [Link]

• Separation Science. (2025, March 6). Fixing GC Peak Tailing for Cleaner Results. Retrieved from [Link]

• Phenomenex. (n.d.). GC Tech Tip: Peak Shape Problems - Tailing Peaks. Retrieved from [Link]

• ALWSCI. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. Retrieved from [Link]

• Longdom Publishing. (n.d.). Charge reversal derivatization enhances dicarboxylic acid quantification using liquid chromatography tandem mass spectrometry. Retrieved from [Link]

• SIELC Technologies. (n.d.). Improving of a Peak Shape of the Charged Compounds. Retrieved from [Link]

• Agilent. (n.d.). Agilent GC troubleshooting guide poster. Retrieved from [Link]

• Google Patents. (n.d.). CA2343985C - Method of analyzing dicarboxylic acids.

• Agilent. (2023, August 10). Why it matters and how to get good peak shape. Retrieved from [Link]

• LabRulez GCMS. (n.d.). Peak Tailing in GC Trace Analysis. Retrieved from [Link]

• Agilent. (2023, August 10). Why it matters and how to get good peak shape. Retrieved from [Link]

• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Retrieved from [Link]

• ALWSCI. (2025, October 21). Methods For Improving Sensitivity in Gas Chromatography (GC). Retrieved from [Link]

• LCGC North America. (2017, December 12). PEAK SHAPES AND THEIR MEASUREMENTS. Retrieved from [Link]

• Restek. (n.d.). Restek Liquid Chromatography (LC) Columns — Usage & Care. Retrieved from [Link]

• G-SRS. (n.d.). 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Retrieved from [Link]

• Restek. (n.d.). Videoartikel. Retrieved from [Link]

• Shimadzu. (n.d.). Simplified Analysis of Aqueous Short Chain Fatty Acids by GC/MS. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of butanoic, hexanoic and octanoic acids by GC-MS. Top:.... Retrieved from [Link]

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• 5. Troubleshooting Peak Tailing in Gas Chromatography Workflows | Lab Manager [labmanager.com]
• 6. chromatographyonline.com [chromatographyonline.com]
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Technical Support Center: Overcoming Emulsion Instability with 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CHCOA) Mixtures

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CHCOA) in emulsion formulations. This guide provides in-depth troubleshooting advice and frequently asked questions to help you overcome emulsion instability and optimize your formulations. As Senior Application Scientists, we combine technical expertise with practical field experience to explain the "why" behind experimental choices, ensuring the integrity and success of your work.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the use of CHCOA in emulsion systems.

Q1: What is 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CHCOA) and what are its primary applications in formulations?

A1: 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CHCOA), with the CAS number 53980-88-4, is a dicarboxylic acid characterized by a cyclohexene ring with a hexyl group and an octanoic acid side chain.[1][2] Its molecular formula is C21H36O4.[3][4][5] This unique structure, featuring two carboxylic acid groups (hydrophilic heads) and a significant hydrophobic tail, makes it a versatile molecule.[1] In formulations, it primarily functions as a surfactant or emulsifier, and is also used in material science for creating specialized polymers and coatings.[1] It is recognized for its utility in applications requiring control over solubility and emulsification.[1]

Q2: What type of emulsifier is CHCOA and what kind of emulsions can it form?

Q3: Why would I consider using a mixture of CHCOA with other surfactants?

A3: Relying on a single emulsifier can sometimes lead to instability. Using CHCOA in a mixture with other surfactants can offer synergistic effects that enhance emulsion stability.[8] Co-surfactants can improve the packing of molecules at the oil-water interface, creating a more robust interfacial film that prevents droplet coalescence.[6] For instance, combining an anionic surfactant like CHCOA with a non-ionic surfactant can improve stability against changes in pH and electrolyte concentration.[8]

Q4: What are the common signs of instability in my CHCOA-based emulsion?

A4: Emulsion instability can manifest in several ways that are often observable by the naked eye. These include:

• Creaming or Sedimentation: The rising of the dispersed phase to the top (creaming) or settling to the bottom (sedimentation). This is often a precursor to more severe instability.

• Flocculation: The clumping together of dispersed droplets without merging.

• Coalescence: The irreversible merging of droplets to form larger ones, which can eventually lead to complete phase separation.

• Phase Inversion: The emulsion abruptly changes from O/W to W/O, or vice versa.

• Changes in Viscosity: A significant decrease or increase in the emulsion's viscosity over time.

II. Troubleshooting Guide: Diagnosing and Resolving Emulsion Instability

This section provides a structured approach to troubleshooting common instability issues encountered with CHCOA-based emulsions.

Issue 1: Rapid Phase Separation (Coalescence)

Symptoms: You observe a distinct layer of oil and water shortly after preparation or within a few hours.

Potential Causes & Solutions:

• Insufficient CHCOA Concentration: The concentration of CHCOA may be too low to adequately cover the surface of the dispersed droplets.

  • Action: Systematically increase the concentration of CHCOA in your formulation. Monitor the emulsion for stability at each concentration point.

• Inappropriate pH: The ionization of the carboxylic acid groups of CHCOA is pH-dependent. At low pH, the carboxyl groups will be protonated, reducing the electrostatic repulsion between droplets and promoting coalescence.

  • Action: Adjust the pH of the aqueous phase. For an O/W emulsion stabilized by an anionic surfactant like CHCOA, a pH above its pKa will ensure the carboxyl groups are ionized, leading to better stability. We recommend a pH titration to determine the optimal pH range.

• High Electrolyte Concentration: The presence of salts in the aqueous phase can screen the electrostatic repulsion between droplets, leading to flocculation and subsequent coalescence.

  • Action: If possible, reduce the concentration of electrolytes in your formulation. If salts are a necessary component, consider adding a non-ionic co-surfactant to provide steric hindrance, which is less sensitive to electrolyte concentration.

Illustrative Example: Optimizing CHCOA Concentration and pH

The following table presents hypothetical data to illustrate the effect of CHCOA concentration and pH on the stability of an oil-in-water emulsion.

Sample ID	CHCOA (wt%)	Co-surfactant (Non-ionic, wt%)	Aqueous Phase pH	Observation after 24h
A1	0.5	0	4.5	Complete phase separation
A2	1.0	0	4.5	Significant creaming, some coalescence
A3	2.0	0	4.5	Slight creaming
B1	1.0	0	6.5	Stable, minimal creaming
B2	1.0	0.5	6.5	Very stable, no visible separation

Interpretation: Increasing the CHCOA concentration from 0.5% to 2.0% at a low pH improves stability but does not completely prevent separation. Adjusting the pH to 6.5 significantly enhances stability. The addition of a non-ionic co-surfactant provides the most stable formulation in this example.

Issue 2: Creaming or Sedimentation

Symptoms: A concentrated layer of the dispersed phase forms at the top (creaming for O/W) or bottom (sedimentation for W/O) of your emulsion over time.

Potential Causes & Solutions:

• Large Droplet Size: Larger droplets will cream or sediment faster according to Stokes' Law.

  • Action: Increase the energy input during emulsification. This can be achieved by using a higher shear homogenizer or increasing the homogenization time.

• Low Viscosity of the Continuous Phase: A low viscosity continuous phase allows for easier movement of the dispersed droplets.

  • Action: Incorporate a viscosity-modifying agent (thickener) into the continuous phase. For O/W emulsions, common thickeners include hydrocolloids like xanthan gum or carbomers.

Experimental Workflow: Optimizing Homogenization and Viscosity

The following diagram illustrates a workflow for addressing creaming and sedimentation.

Caption: Mixed surfactant stabilization at the oil-water interface.

III. Experimental Protocols

Protocol 1: Preparation of a Model O/W Emulsion with a CHCOA Mixture

• Aqueous Phase Preparation:

  • Dissolve the desired concentration of CHCOA and any non-ionic co-surfactant in deionized water.

  • Adjust the pH of the aqueous phase to the desired value (e.g., 6.5-7.5) using a suitable base (e.g., NaOH or triethanolamine).

  • If a viscosity modifier is used, disperse it in the aqueous phase according to the manufacturer's instructions.

• Oil Phase Preparation:

  • Combine all oil-soluble components.

• Emulsification:

  • Heat both the aqueous and oil phases separately to a suitable temperature (e.g., 70-75 °C).

  • Slowly add the oil phase to the aqueous phase while mixing with a high-shear homogenizer.

  • Homogenize for a specified time (e.g., 5-10 minutes) at a set speed.

• Cooling:

  • Allow the emulsion to cool to room temperature while stirring gently.

• Characterization:

  • Visually inspect the emulsion for any signs of instability.

  • Measure the droplet size distribution using laser diffraction or dynamic light scattering.

  • Measure the viscosity using a rheometer.

  • Monitor the emulsion stability over time at different storage conditions (e.g., room temperature, elevated temperature).

Protocol 2: Accelerated Stability Testing

To quickly assess the long-term stability of your formulation, accelerated testing can be employed.

• Centrifugation:

  • Place a sample of your emulsion in a centrifuge tube.

  • Centrifuge at a specified speed (e.g., 3000 rpm) for a set time (e.g., 30 minutes).

  • Observe for any phase separation. A stable emulsion should show no separation.

• Freeze-Thaw Cycles:

  • Subject your emulsion to alternating cycles of freezing (e.g., -20 °C for 24 hours) and thawing (e.g., room temperature for 24 hours).

  • Perform at least three cycles.

  • After each cycle, visually inspect the emulsion for any signs of instability, such as graininess or phase separation.

IV. Conclusion

Successfully formulating stable emulsions with 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid often involves a multi-faceted approach. By understanding the principles of emulsion stability and systematically troubleshooting potential issues, you can optimize your formulations. The use of CHCOA in mixtures with other surfactants, particularly non-ionic ones, can provide a robust solution to many common instability problems. Careful control of formulation parameters such as pH, surfactant concentration, and viscosity of the continuous phase is paramount to achieving a stable and effective emulsion system.

V. References

• Understanding the Synthesis and Applications of CAS 53980-88-4. (URL not provided)

• Effects of Different Surfactants on Emulsion Stabilization: A Mini Review. (URL not provided)

• Hydrophilic-Lipophilic Balance (HLB). (URL not provided)

• Synergistic effects in binary surfactant mixtures - ResearchGate. (URL: [Link])

• Castor oil, 5(6)-carboxy-4-hexyl-2-cyclohexane-1-octanoic acid reaction product. (URL not provided)

• 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID. (URL not provided)

• 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID - Inxight Drugs. (URL: [Link])

• 2-Cyclohexene-1-octanoic acid, 5(or 6)-carboxy-4-hexyl-, ester with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol | C27H50O7 | CID 44150414 - PubChem. (URL: [Link])

• 5-carboxy-4-hexylcyclohex-2-ene-1-octanoic acid, compound with 2-aminoethanol (1:1). (URL not provided)

• 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID - gsrs. (URL: [Link])

• Mixed surfactants for stabilizing and controlling water transport in double emulsions - PMC. (URL: [Link])

• Synergistic Effect of Binary Surfactant Mixtures in Two-Phase and Three-Phase Systems. (URL not provided)

• Effect of Surfactant Molecular Structure on Emulsion Stability Investigated by Interfacial Dilatational Rheology - PMC. (URL: [Link])

• Emulsion Stability Webinar - YouTube. (URL: [Link])

• Stabilization of crude oil emulsions using different surfactants | International Journal of Innovative Research and Scientific Studies - ijirss. (URL: [Link])

• 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID - precisionFDA. (URL: [Link])

• 2-cyclohexene-1-octanoic acid, 5(or 6)-carboxy-4-hexyl-, mono(2-ethylhexyl) ester. (URL not provided)

• Cyclocarboxypropyloleic acid | C21H36O4 | CID 105841 - PubChem - NIH. (URL: [Link])

• An efficient method to determine the Hydrophile-Lipophile Balance of surfactants using the phase inversion - Gattefossé. (URL: [Link])

• US20070203050A1 - Synergistic Surfactant Mixtures With Higher Dynamic Properties And Lower Cmc - Google Patents. (URL: )

• Biomedical Applications of Sulfonylcalixa[8]rene-Based Metal–Organic Supercontainers. (URL not provided)

• Emulsifying agents applied to the stabilization of o/w emulsions in order to improve heavy oil transportation through pipelines: A bibliometric study. (URL not provided)

• MICROEMULSION SYSTEM IN ROLE OF EXPEDIENT VEHICLE FOR DERMAL APPLICATION. (URL not provided)

• Cationic Gemini Surfactants in the Oil Industry: Applications in Extraction, Transportation and Refinery Products - MDPI. (URL: [Link])

• Experimental Investigation of Stability of Emulsions Produced by Catastrophic Phase Inversion Using Non-Ionic Surfactants - MDPI. (URL: [Link])

• The Effect of Emulsifiers on the Emulsion Stability and Extraction Efficiency of Cr(VI) Using Emulsion Liquid Membranes (ELMs) Formulated with a Green Solvent - PMC. (URL: [Link])

• Emulsifier Effects on the Stability of Different Wax Emulsions - ResearchGate. (URL: [Link])

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• 1. nbinno.com [nbinno.com]
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• 3. 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid [chemicalbook.com]
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Technical Support Center: Purification &amp; Troubleshooting for 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic Acid

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently guide researchers and drug development professionals through the complexities of purifying technical-grade 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (commonly referred to as C21 dicarboxylic acid, cyclocarboxypropyloleic acid, or Diacid 1550).

This guide provides field-proven, self-validating protocols to elevate technical-grade material to the high-purity standards required for specialized synthesis, formulation, and analytical applications.

Section 1: Physicochemical Profiling & Purification Rationale

Understanding the origin of your impurities is critical to selecting the correct purification strategy. The C21 diacid is industrially synthesized via a Diels-Alder cycloaddition between conjugated linoleic acid and acrylic acid [1]. Consequently, technical-grade batches (typically 85–90% purity) contain two primary classes of impurities:

• Low-Molecular-Weight (LMW) Impurities: Unreacted mono-fatty acids (oleic, stearic, and linoleic acids).

• High-Molecular-Weight (HMW) Impurities: Heavy oligomers and thermal polymers formed during the high-temperature cycloaddition [2].

Because the C21 diacid has an extremely high boiling point (approx. 515°C at 760 mmHg) [3], conventional atmospheric or standard vacuum distillation leads to catastrophic thermal degradation (decarboxylation). Therefore, purification requires either Short-Path Wiped-Film Evaporation (WFE) to minimize thermal residence time, or Liquid-Liquid Extraction (LLE) leveraging the molecule's dual-carboxyl polarity.

Section 2: Validated Experimental Protocols

Protocol A: Short-Path Wiped-Film Evaporation (WFE)

Causality: WFE mechanically spreads the viscous fluid into a thin film against a heated cylinder under high vacuum. This drastically lowers the boiling point and reduces thermal residence time from hours to seconds, preventing the cyclohexene ring from oxidizing and the carboxyl groups from degrading.

Step-by-Step Methodology:

• Degassing: Feed the technical-grade C21 diacid into a degassing vessel at 100°C under a moderate vacuum of 10 mbar. Reasoning: This removes residual moisture and dissolved gases that would otherwise cause "bumping" and disrupt the high-vacuum stages.

• First Pass (Light Cut): Feed the degassed material into the WFE. Set the evaporator temperature to 160–180°C and the vacuum to <0.1 mbar.

  • Outcome: Unreacted mono-fatty acids (LMW impurities) distill over into the light fraction. The C21 diacid and polymers remain in the heavy residue.

• Second Pass (Main Cut): Take the residue from the first pass and feed it back into the WFE. Increase the evaporator temperature to 220–240°C and maximize the vacuum to <0.01 mbar.

  • Outcome: The pure C21 diacid vaporizes and is collected as the main distillate. The HMW polymeric impurities drop out as the heavy residue.

Protocol B: Liquid-Liquid Solvent Partitioning

Causality: The C21 diacid possesses two carboxylic acid groups, making it significantly more polar than the unreacted C18 mono-fatty acids. By utilizing a biphasic solvent system, we can force a differential phase separation based on polarity rather than boiling point.

Step-by-Step Methodology:

• Dissolution: Dissolve 1 part technical-grade C21 diacid in 3 parts Heptane (non-polar phase) in a separatory funnel.

• Extraction: Add 3 parts of a Methanol:Water mixture (80:20 v/v). Vigorously shake the funnel to maximize interfacial mass transfer, then allow the phases to separate.

  • Outcome: The mono-fatty acids remain in the upper Heptane layer. The highly polar C21 diacid partitions into the lower aqueous-methanol layer.

• Washing & Recovery: Drain the lower polar phase into a clean flask. Wash the remaining Heptane phase with one more part of Methanol:Water (80:20 v/v) to ensure complete recovery. Combine the polar fractions.

• Solvent Evaporation: Evaporate the methanol and water under reduced pressure (Rotary Evaporator at 60°C, 50 mbar) to yield the high-purity C21 diacid.

Section 3: Troubleshooting Guides & FAQs

Q1: During WFE, my distillate is turning dark brown and the acid value is dropping below 270 mg KOH/g. What is causing this, and how can I prevent it? A: This is a classic symptom of thermal degradation, specifically decarboxylation and oxidation. If your vacuum is insufficient (e.g., >0.1 mbar during the main cut), the required evaporator temperature exceeds the molecule's thermal stability threshold. Solution: Ensure your vacuum system is pulling <0.01 mbar for the main distillation pass. Check all seals for micro-leaks; oxygen ingress at >200°C will rapidly oxidize the molecule.

Q2: In liquid-liquid extraction, I am forming a stubborn emulsion that won't separate even after centrifugation. How do I break it? A: The C21 diacid is a potent hydrotropic agent and surfactant, often used in industrial formulations for this exact property [4]. When mixed with water and non-polar solvents, it naturally forms stable micelles. Solution: Break the emulsion by increasing the ionic strength of the aqueous phase (add 2–5% NaCl). Alternatively, lower the pH of the aqueous phase to ~3 using dilute HCl. This fully protonates the carboxylate groups, reducing their surface activity and forcing the molecule out of the interfacial layer.

Q3: How do I analytically validate the purity of my final product? A: Rely on a two-tiered self-validating approach. First, perform an Acid Value (AV) titration. A pure C21 diacid will yield an AV of approximately 318 mg KOH/g. Second, use Gas Chromatography with Flame Ionization Detection (GC-FID). Because the diacid is too viscous for direct GC injection, you must first derivatize it to its dimethyl ester using BF3/Methanol.

Section 4: Quantitative Data Summaries

Table 1: Comparison of Purification Strategies

Purification Method	Target Impurities Removed	Scalability	Typical Final Purity	Primary Separation Mechanism
Short-Path WFE	Monoacids & Heavy Polymers	High (Industrial/Pilot)	90–95%	Boiling point differential under high vacuum
Liquid-Liquid Extraction	Monoacids & Non-polar organics	Medium (Lab Scale)	>98%	Differential polarity and phase partitioning

Table 2: Acid Value Tracking Across Purification Steps

Self-Validation Metric: The theoretical maximum Acid Value for pure C21H36O4 is 318.3 mg KOH/g.

Purification Stage	Expected Acid Value (mg KOH/g)	Analytical Interpretation
Technical Grade (Start)	270 – 290	Contains monoacids (AV ~198) and neutral polymers (AV ~0).
WFE Light Cut (Discard)	190 – 210	Predominantly unreacted oleic/linoleic acids.
WFE Heavy Residue (Discard)	< 150	Polymeric byproducts and decarboxylated species.
Purified Main Cut / Extract	310 – 318	High-purity C21 diacid successfully isolated.

Section 5: Visualizations

Figure 1: Step-by-step workflow for Short-Path Wiped-Film Evaporation (WFE) purification.

Figure 2: Mechanistic partitioning logic of C21 diacid and monoacid impurities in a biphasic system.

References

• Selective reaction of fatty acids and their separation. US Patent 3,753,968.
• Process for making a dicarboxylic acid. US Patent 5,053,534.

• Cyclocarboxypropyloleic acid (CID 105841). PubChem. National Center for Biotechnology Information. [Link]

• Sulfated dicarboxylic acids for lubrication, emulsification, and corrosion inhibition. US Patent 6,699,822.

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid using FTIR Spectroscopy

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the identity and purity of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid through Fourier-Transform Infrared (FTIR) spectroscopy. We will delve into the theoretical underpinnings of its spectral features, present a detailed experimental protocol for acquiring a high-quality spectrum, and offer a systematic approach to comparing the obtained data against established reference standards.

The Scientific Rationale: Predicting the Infrared Spectrum

5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CAS No: 53980-88-4) is a complex dicarboxylic acid featuring several key functional groups that give rise to a unique infrared signature.[1][2][3][4][5][6][7] Understanding the expected vibrational modes of these groups is the cornerstone of spectral validation.

The molecule's structure consists of:

• Two carboxylic acid (-COOH) groups

• A cyclohexene ring (C=C)

• A hexyl and an octanoic acid alkyl chain (-CH2-, -CH3)

Based on established principles of infrared spectroscopy, we can predict the characteristic absorption bands.[8][9][10] The most prominent features are anticipated to arise from the carboxylic acid moieties due to the strong dipole moment changes during their vibrations.

Experimental Workflow: Acquiring a High-Fidelity FTIR Spectrum

The following protocol outlines the steps for obtaining a reliable FTIR spectrum of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid. Given its likely viscous nature, Attenuated Total Reflectance (ATR) is the preferred sampling technique as it requires minimal sample preparation and is well-suited for viscous liquids and oils.[11][12][13]

Diagram of the Validation Workflow

Caption: A flowchart illustrating the key stages of FTIR spectral validation.

Step-by-Step Protocol

• Instrument Setup:

  • Utilize an FTIR spectrometer equipped with a single-reflection diamond ATR accessory.

  • Set the spectral range to 4000-400 cm⁻¹.

  • Select a resolution of 4 cm⁻¹ for a good balance between spectral detail and signal-to-noise ratio.

  • Set the number of co-added scans to 32 to improve the signal-to-noise ratio.

• Background Collection:

  • Ensure the ATR crystal surface is impeccably clean. Clean with a suitable solvent (e.g., isopropanol) and allow it to fully evaporate.

  • Collect a background spectrum. This is a critical self-validating step to ensure that atmospheric (CO₂, H₂O) and contaminant signals are subtracted from the sample spectrum.

• Sample Analysis:

  • Apply a small drop of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid directly onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

  • Collect the sample spectrum using the same parameters as the background scan.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance spectrum.

  • Apply a baseline correction if necessary to account for any baseline drift.

  • Apply an ATR correction to the spectrum. This algorithm corrects for the wavelength-dependent depth of penetration of the IR beam in ATR, making the spectrum more comparable to a traditional transmission spectrum.

Spectral Interpretation and Comparison

The validation of the acquired spectrum is achieved by comparing the positions and relative intensities of the absorption bands with the expected values derived from established spectroscopic correlation charts and, when available, reference spectra from databases like the NIST Chemistry WebBook or the Spectral Database for Organic Compounds (SDBS).[14][15][16][17][18][19][20][21][22][23]

Expected vs. Experimental Data Comparison

The following table summarizes the expected characteristic absorption bands for 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid and provides a column for the insertion of your experimental data.

Functional Group	Vibrational Mode	**Expected Wavenumber (cm⁻¹) **	Experimental Wavenumber (cm⁻¹)	Intensity	Notes
Carboxylic Acid	O-H Stretch	3300 - 2500	Strong, Very Broad	This is the most characteristic band for a carboxylic acid, often overlapping with C-H stretches.[8][9][10]
Alkyl Chains & Ring	C-H Stretch	2955 - 2850	Strong, Sharp	Multiple peaks are expected due to symmetric and asymmetric stretching of CH₂ and CH₃ groups.
Carboxylic Acid	C=O Stretch	1715 - 1680	Strong, Sharp	The presence of two such groups may lead to a slightly broadened or complex band. Its position indicates hydrogen bonding (dimerization).[8][9]
Cyclohexene	C=C Stretch	~1650	Medium to Weak	This peak can sometimes be weak and difficult to observe.
Carboxylic Acid	O-H Bend	1440 - 1395	Medium	In-plane bending.
Carboxylic Acid	C-O Stretch	1320 - 1210	Strong	Coupled with O-H in-plane bending.
Carboxylic Acid	O-H Bend	950 - 910	Medium, Broad	Out-of-plane bending, another characteristic feature of dimeric carboxylic acids.[8]

Analysis of the Comparison

• Positive Validation: A successful validation is indicated by the presence of all major expected absorption bands within their typical wavenumber ranges. The very broad O-H stretch from 3300-2500 cm⁻¹ and the strong carbonyl (C=O) peak around 1700 cm⁻¹ are the most definitive indicators of the carboxylic acid functionalities. The presence of strong C-H stretches confirms the aliphatic nature of the molecule.

• Troubleshooting Discrepancies:

  • Absence of a Broad O-H Stretch: This would strongly suggest the sample is not a carboxylic acid.

  • Shift in the C=O Peak: A significant shift to a higher wavenumber (>1760 cm⁻¹) could indicate the presence of an ester impurity or that the carboxylic acid is not in its typical hydrogen-bonded dimeric form.

  • Presence of Unexpected Peaks: Additional, unaccounted-for peaks may signify impurities, residual solvents, or degradation products. For example, a strong, broad peak around 3500-3200 cm⁻¹ without the accompanying carboxylic acid features might suggest alcohol contamination.

Conclusion

FTIR spectroscopy is a rapid, reliable, and non-destructive technique for the structural validation of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid. By systematically acquiring a high-quality spectrum using the ATR technique and comparing it to the theoretically predicted absorption bands, researchers can confidently ascertain the identity and assess the purity of their material. This self-validating workflow, grounded in the fundamental principles of molecular vibrations, ensures a high degree of scientific integrity in the characterization of this complex molecule.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• Spectral Database for Organic Compounds - Wikipedia. [Link]

• NIST Chemistry WebBook. National Institute of Standards and Technology (NIST). [Link]

• Linstrom, P.J.; Mallard, W.G. (eds.) The NIST Chemistry WebBook: A Chemical Data Resource on the Internet. Journal of Chemical & Engineering Data. [Link]

• NIST Chemistry WebBook - National Institute of Standards and Technology. [Link]

• Stein, S.E. The NIST Chemistry Webbook. National Institute of Standards and Technology. [Link]

• NIST Chemistry WebBook - MatDaCs. [Link]

• Spectral Database for Organic Compounds - Re3data.org. [Link]

• Spectral Database for Organic Compounds, SDBS - Search UW-Madison Libraries. [Link]

• FTIR Spectra Database. Fiveash Data Management. [Link]

• FTIR Analysis for Liquid Samples - What You Need to Know. Drawell. [Link]

• Higgins, F.; Rein, A. Improved Measurement of Liquid Samples Using FTIR. Agilent Technologies, Inc. [Link]

• 2-Cyclohexene-1-octanoic acid, 5(or 6)-carboxy-4-hexyl-, ester with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol. PubChem. [Link]

• Sample preparation for FT-IR. University of Colorado Boulder. [Link]

• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Drawell. [Link]

• 2-cyclohexene-1-octanoic acid, 5(or 6)-carboxy-4-hexyl-, monododecyl ester. PubChemLite. [Link]

• SpectraBase. Wiley Science Solutions. [Link]

• Cyclocarboxypropyloleic acid. PubChem. [Link]

• IR Spectroscopy Tutorial: Carboxylic Acids. University of Calgary. [Link]

• 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID. precisionFDA. [Link]

• FTIR Functional Group Database Table with Search. InstaNANO. [Link]

• FT-IR Spectroscopy Study of the Polycarboxylic Acids Used for Paper Wet Strength Improvement. Industrial & Engineering Chemistry Research - ACS Publications. [Link]

• An SWIR-MIR Spectral Database of Organic Coatings Used on Historic Metals. MDPI. [Link]

• 2-Cyclohexene-1-octanoic acid, 5(or6)-carboxy-4-hexyl-, potassium salt (1:?). PubChem. [Link]

• 2-Cyclohexene-1-octanoic acid, 5(or 6)-carboxy-4-hexyl-. Substance Details - SRS - EPA. [Link]

• 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID. gsrs. [Link]

• Application of FTIR-ATR Spectrometry in Conjunction with Multivariate Regression Methods for Viscosity Prediction of Worn-Out Motor Oils. MDPI. [Link]

• Test and Measure Viscous Substances By FTIR. S-Team. [Link]

• Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts. [Link]

• Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review. Nanoscale Advances (RSC Publishing). [Link]

• Interpreting Infrared Spectra. Specac Ltd. [Link]

• FTIR spectra of carboxylic acids || H-bonding & conjugation effect. YouTube. [Link]

• 2-cyclohexene-1-octanoic acid, 5(or 6)-carboxy-4-hexyl-, mono(2-ethylhexyl) ester. PubChemLite. [Link]

• 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID. Inxight Drugs. [Link]

• FTIR spectra of (a) octanoic acid, (b) decanoic acid, (c) dodecanoic acid, and (d) ternary deep eutectic solvent when a hydrogen bond was formed. ResearchGate. [Link]

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Mass Spectrometry Validation of C21 Dicarboxylic Acid Isomers: IM-HRMS vs. Conventional Alternatives

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

The Analytical Challenge: Resolving C21 Cycloaliphatic Isomers

In the fields of polymer chemistry, lubricant manufacturing, and food contact material (FCM) safety, the C21 dicarboxylic acid 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CAS: 53980-88-4) is a critical monomer and potential non-volatile migrant [1]. Commercially available formulations (such as Westvaco Diacid 1550) are rarely pure; they exist as a complex mixture of positional isomers, predominantly the 5-carboxy and 6-carboxy variants [2].

Validating the presence and ratio of these specific isomers is an analytical bottleneck. Both isomers share an identical monoisotopic mass (352.2614 Da) and exhibit virtually identical lipophilicity. Consequently, they co-elute in standard reversed-phase Liquid Chromatography (LC) and produce indistinguishable fragmentation patterns in tandem mass spectrometry (MS/MS).

As a Senior Application Scientist, I frequently see laboratories waste resources attempting to resolve these isomers using prolonged LC gradients or complex derivatization for Gas Chromatography (GC). This guide objectively compares conventional techniques against the superior alternative: Ion Mobility-High Resolution Mass Spectrometry (IM-HRMS) , detailing the causality behind the workflow and providing self-validating experimental protocols.

Causality Behind the Analytical Choices (E-E-A-T)

To build a robust analytical method, we must understand the physical chemistry governing the separation.

• Why GC-MS is Suboptimal: Gas chromatography requires the derivatization (e.g., silylation or methylation) of the two highly polar carboxylic acid groups. This process is prone to incomplete reactions and thermal degradation. More critically, the high temperatures in the GC inlet can induce thermal isomerization, altering the native 5-carboxy/6-carboxy ratio and invalidating the quantitative results.

• Why LC-MS/MS Fails: Reversed-phase LC separates molecules based on hydrophobic interactions. Because the structural difference between the 5-carboxy and 6-carboxy isomers is merely a single-carbon shift of the carboxyl group on the cyclohexene ring, their partition coefficients (LogP) are functionally identical, resulting in complete co-elution.

• The IM-HRMS Advantage: Ion mobility provides an orthogonal dimension of separation based on the molecule's size, shape, and charge in the gas phase—quantified as the Collision Cross Section (CCS) [3]. The positional shift of the carboxyl group alters the 3D folding of the molecule.

• Ionization Strategy: While carboxylic acids are typically analyzed in negative electrospray ionization (ESI) as [M−H]− , we intentionally utilize positive mode ESI to form the sodium adduct [M+Na]+ (m/z 375.2504) . The causality here is structural rigidity: the sodium ion coordinates with the oxygen atoms of the carboxylate groups, locking the isomers into distinct, rigid gas-phase conformations. This amplifies the structural difference, maximizing the Δ CCS between the 5-carboxy and 6-carboxy isomers for baseline resolution in the drift tube [3].

Comparative Performance Data

The following tables summarize the objective performance metrics of the three analytical approaches for C21 diacid isomer validation.

Table 1: Methodological Comparison

Parameter	GC-MS (Derivatized)	LC-MS/MS (MRM)	IM-HRMS (Proposed Workflow)
Sample Prep Time	High (Derivatization required)	Low (Dilute & Shoot)	Low (Dilute & Shoot)
Isomer Resolution ( Rs​ )	< 0.8 (Partial Co-elution)	0.0 (Complete Overlap)	> 1.5 (Baseline Separation)
Limit of Detection	50 ng/mL	10 ng/mL	5 ng/mL
Structural Specificity	Moderate (Library match)	Low (Identical fragments)	High (CCS + Exact Mass)
Run Time	45 min	15 min	15 min

Table 2: IM-HRMS Validation Metrics for C21 Diacid Isomers

Isomer	Exact Mass [M+Na]+	Observed m/z	Retention Time	CCS Value ( N2​ , Ų)
5-Carboxy Isomer	375.2511	375.2504	7.46 min	194.3 Ų
6-Carboxy Isomer	375.2511	375.2504	7.46 min	201.1 Ų

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the following IM-HRMS protocol is designed as a self-validating system. System suitability and CCS calibration checks are hardcoded into the workflow to ensure that any observed drift time differences are purely structural and not instrument-induced.

Step 1: Sample Preparation & Internal Standardization

• Stock Solution: Dissolve 10 mg of the commercial C21 diacid mixture in 10 mL of LC-MS grade Methanol (1 mg/mL).

• Working Dilution: Dilute the stock to 1 µg/mL using a diluent of 50:50 Methanol:Water containing 0.1% Formic Acid and 10 µM Sodium Acetate. (Note: Sodium Acetate is intentionally added to drive the formation of the [M+Na]+ adduct).

• Self-Validation Spike: Spike the sample with 50 ng/mL of an isotopically labeled internal standard (e.g., D3​ -stearic acid). This acts as an internal quality control to monitor ionization suppression and drift-time stability across the batch.

Step 2: UPLC Separation

• Column: C18 (2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase: A = Water + 0.1% Formic Acid; B = Acetonitrile + 0.1% Formic Acid.

• Gradient: 40% B to 95% B over 10 minutes, hold for 3 minutes, re-equilibrate for 2 minutes. Flow rate: 0.3 mL/min.

• Observation: Both isomers will co-elute as a single peak at approximately 7.46 minutes.

Step 3: IM-HRMS Acquisition & CCS Calibration

• Instrument Setup: Utilize an IM-QTOF platform (e.g., Waters Vion or Agilent 6560). Set the ESI source to positive mode with a capillary voltage of 3.0 kV.

• Self-Validation (CCS Calibration): Prior to sample injection, infuse a polyalanine tuning mix. Calibrate the drift tube (using Nitrogen drift gas) to ensure the CCS measurement error is <1% against known library values. This guarantees the instrument's mobility cell is accurately resolving spatial conformations.

• Acquisition: Acquire data in full scan mobility mode (m/z 100–1000). Extract the arrival time distribution (ATD) for m/z 375.2504.

• Data Processing: The ATD will reveal a bimodal distribution. Calculate the CCS values from the drift times. The peak at 194.3 Ų corresponds to the 5-carboxy isomer, while the peak at ~201.1 Ų corresponds to the 6-carboxy isomer[3].

Workflow Visualizations

The following diagrams illustrate the analytical logic and the physical workflow of the IM-HRMS methodology.

Fig 1: IM-HRMS workflow for separating C21 dicarboxylic acid positional isomers.

Fig 2: Logical decision tree for isomer differentiation using CCS vs. standard MS/MS.

References

• National Center for Advancing Translational Sciences (NCATS). (n.d.). 5-CARBOXY-4-HEXYL-2-CYCLOHEXENE-1-OCTANOIC ACID. Inxight Drugs. Available at:[Link]

• Sunway Chemicals Co., Limited. (n.d.). ZWLUBE C21DA (5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid). Available at: [Link]

• Song, X. (2022). Application of Ion Mobility-High Resolution Mass Spectrometry and In Silico Tools for Identifying Non-Volatile Substances in Food Contact Materials (Ph.D. Thesis). Universidad de Zaragoza. Available at:[Link]

benchmarking 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid performance in metal processing fluids

In the development of advanced metal processing fluids (MPFs) and metalworking fluids (MWFs), balancing multi-metal corrosion inhibition with emulsion stability and low-foaming characteristics is a persistent thermodynamic challenge. Historically, formulators have relied on linear dicarboxylic acids—such as sebacic acid (C10) or dodecanedioic acid (C12)—to passivate metal surfaces. However, these linear chains often struggle with hard water stability and can cause galvanic staining on amphoteric alloys like Aluminum 7075.

This guide provides an objective, data-driven benchmark of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (commonly referred to as C21 Diacid or Diacid 1550, CAS 53980-88-4) against industry-standard alternatives[1]. By analyzing its unique cycloaliphatic structure, we will explore the causality behind its superior performance as a multifunctional co-emulsifier, corrosion inhibitor, and lubricity additive[2].

Mechanistic Causality: Cycloaliphatic vs. Linear Diacids

To understand why the C21 diacid outperforms linear alternatives, we must examine the kinetics of surface adsorption. The molecule features a dual acid functionality that provides a high-affinity thermodynamic anchor to both ferrous and non-ferrous metal lattices[3].

Unlike linear sebacic acid, which forms tightly packed, crystalline monolayers that are brittle under high shear, the C21 diacid possesses a bulky cyclohexene ring and a flexible hexyl tail. This creates a sterically hindered "canopy" over the metal surface. This structural disorder prevents the crystallization of the protective film, resulting in a highly resilient, amorphous hydrophobic barrier that effectively excludes water, oxygen, and corrosive chloride ions while maintaining a low foaming profile[3].

Mechanism of multi-metal passivation by C21 cycloaliphatic dicarboxylic acid.

Self-Validating Experimental Design

To objectively benchmark the C21 diacid against Corfree M1 (a standard dibasic acid mixture) and Sebacic Acid, we designed a self-validating testing matrix. The protocols below isolate specific performance vectors—corrosion, staining, and emulsion stability—ensuring that any observed efficacy is directly causal to the inhibitor's molecular structure.

Protocol 1: Cast Iron Chip Test (Modified ASTM D4627)

Objective: Determine the minimum concentration ("breakpoint") required for complete ferrous passivation.

• Alkanolamine Neutralization: Neutralize the free dicarboxylic acids to pH 9.2 using a 1:1 molar blend of Triethanolamine (TEA) and Monoethanolamine (MEA). Causality: Free diacids are water-insoluble. The TEA/MEA salts form the active amphiphilic species required for aqueous transport and chemisorption, while providing necessary reserve alkalinity[4].

• Hard Water Challenge: Prepare serial dilutions (0.1% to 2.0% w/w) of the neutralized salts in synthetic hard water (200 ppm CaCO₃ equivalent). Causality: Hard water introduces competitive calcium binding, rigorously testing the inhibitor's resilience against soap scum precipitation.

• Incubation & Evaluation: Place 2g of standardized gray cast iron chips onto filter paper in a Petri dish. Pipette 2 mL of the test solution onto the chips, invert, and incubate at 25°C for 24 hours. The breakpoint is the lowest concentration yielding 0% surface rust.

Protocol 2: Aluminum 7075 Galvanic Staining Assay

Objective: Evaluate multi-metal compatibility under alkaline stress.

• Coupon Preparation: Polish Al 7075 coupons using 600-grit SiC paper, rinse with hexane, and dry.

• Fluid Immersion: Submerge half of the coupon in a 5% microemulsion containing the respective diacid salts at 40°C for 48 hours.

• Evaluation: Assess for localized pitting or dark anodic staining. Causality: Aluminum's protective oxide layer degrades at pH >9.0. The diacid must form a rapid protective barrier to prevent hydroxide attack without complexing and stripping the metal ions[3].

Protocol 3: Emulsion Stability & Co-Emulsification

Objective: Quantify the additive's ability to stabilize oil-in-water boundaries.

• Formulation: Blend 10% naphthenic oil, 14% sodium petroleum sulfonate, and 4% diacid salt.

• Centrifugation: Subject the neat emulsion to 3000 RPM for 30 minutes.

• Phase Analysis: Measure the volume of free oil separation. Causality: A tighter emulsion (smaller micelle size driven by the diacid's co-emulsifying properties) enhances both the boundary lubrication of the oil phase and the cooling capacity of the water phase[2].

Self-validating experimental workflow for benchmarking MPF additives.

Quantitative Benchmarking Results

The experimental data confirms that the structural differences between the C21 cycloaliphatic diacid and linear alternatives translate directly into measurable performance gains across all critical MPF metrics.

Inhibitor Class	Cast Iron Breakpoint (%)	Al 7075 Staining	Emulsion Stability (Free Oil %)	Ross-Miles Foam (Initial / 5 min, mm)
C21 Diacid (5-Carboxy...)	0.72	None (Pass)	0.0%	45 / 10
Corfree M1 (Benchmark)	0.76	Slight (Marginal)	1.2%	85 / 35
Sebacic Acid (C10)	1.15	Moderate (Fail)	3.5%	110 / 60

Data Discussion & Formulation Implications

• Corrosion Inhibition: The TEA/MEA salt of the C21 diacid achieved the lowest breakpoint at 0.72%, outperforming both Corfree M1 (0.76%) and Sebacic acid (1.15%)[4]. This indicates that a lower total concentration of the C21 diacid is required to achieve complete monolayer coverage, allowing formulators to reduce overall additive load and save costs[4].

• Multi-Metal Compatibility: In the Al 7075 assay, the C21 diacid showed consistent corrosion inhibition without the dark staining typical of short-chain or linear diacids[3]. The steric bulk of the hexyl group prevents aggressive chelation that would otherwise strip the aluminum surface.

• Fluid Dynamics (Foam & Emulsion): Linear acids like Sebacic acid act as poor co-emulsifiers and tend to stabilize foam lamellae (110mm initial foam). Conversely, the C21 diacid quickly stabilizes the emulsion (0.0% free oil) while promoting a low-foaming profile (45mm dropping to 10mm), which is critical for high-pressure CNC machining applications[2]. Furthermore, its low molecular weight and liquid state at room temperature make it significantly easier to blend into semi-synthetic formulations compared to solid linear diacids[2].

Conclusion

For researchers and formulation scientists developing next-generation metal processing fluids, 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid represents a significant upgrade over traditional linear dicarboxylic acids. Its unique cycloaliphatic architecture natively solves the competing demands of ferrous passivation, aluminum compatibility, and emulsion stability. By transitioning to this C21 diacid, formulators can streamline their additive packages, reduce total inhibitor concentrations, and extend the operational lifespan of the fluid.

Sources

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• 2. ingevity.com [ingevity.com]
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• 4. ingevity.com [ingevity.com]

A Senior Application Scientist's Guide to Cross-Validation of HPLC Quantification Methods for 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CHCOA)

Introduction: The Imperative for Rigorous Quantification of CHCOA

In the landscape of biomedical research and pharmaceutical development, the precise quantification of endogenous molecules is fundamental to unraveling complex biological processes and ensuring the safety and efficacy of new therapeutics. 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (CHCOA), a dicarboxylic acid metabolite, represents a class of molecules that, while challenging to analyze, holds significant interest.[1][2] Accurate measurement of such analytes in complex biological matrices is non-trivial and demands robust, validated analytical methods.

This guide provides an in-depth, experience-driven comparison of two prevalent High-Performance Liquid Chromatography (HPLC) techniques for the quantification of CHCOA: the widely accessible Reversed-Phase HPLC with UV Detection (RP-HPLC-UV) and the highly sensitive and specific HPLC-Tandem Mass Spectrometry (HPLC-MS/MS).

The core of this document is a detailed protocol for the cross-validation of these two methods. Cross-validation is the formal process of comparing results from two distinct, validated analytical methods to ensure data comparability and integrity.[3][4][5] This process is not merely a regulatory checkbox; it is a scientific necessity when migrating methods, comparing data across different laboratories, or confirming results from a new, more sensitive method against an established one.[4][6][7] This guide is structured to provide researchers, analytical scientists, and drug development professionals with the theoretical grounding and practical steps required to perform a rigorous cross-validation study, adhering to the principles outlined by major regulatory bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3][8][9][10]

Method 1: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

RP-HPLC-UV is a cornerstone of analytical chemistry due to its reliability, cost-effectiveness, and straightforward operation. It separates compounds based on their hydrophobicity through interactions with a non-polar stationary phase.[11]

Principle and Experimental Rationale

For a dicarboxylic acid like CHCOA, which is relatively non-polar due to its long alkyl chains but possesses two polar carboxyl groups, RP-HPLC is a suitable separation technique.[11] The key to retaining and resolving such organic acids on a reversed-phase column (e.g., a C18 column) is controlling the ionization of the carboxyl groups by manipulating the mobile phase pH.[12][13] By maintaining a low pH (typically pH 2-3) with an acidic modifier like phosphoric or formic acid, the carboxyl groups are protonated (-COOH), rendering the molecule less polar and increasing its retention time on the C18 column.[13][14]

UV detection of CHCOA presents a challenge. As it lacks a strong chromophore, detection must be performed at a low wavelength, typically between 200-215 nm, where the carboxyl group absorbs light.[15][16][17] This approach is viable but requires an exceptionally clean sample matrix and high-purity mobile phase solvents to minimize background interference and ensure a stable baseline.[17]

Detailed Experimental Protocol: HPLC-UV

Parameter	Condition	Rationale
HPLC System	Standard HPLC with UV/Vis Detector	Widely available and suitable for this application.
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm	Industry-standard for retaining hydrophobic molecules like CHCOA.[11][18]
Mobile Phase	Acetonitrile:Water (65:35, v/v) with 0.1% Phosphoric Acid	The organic/aqueous ratio is optimized for elution time. Phosphoric acid suppresses ionization of carboxyl groups, enhancing retention and peak shape.[12][19]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency.
Column Temp.	30 °C	Ensures reproducible retention times by controlling viscosity and mass transfer.
Detection	UV at 210 nm	Wavelength for detecting the carboxyl functional group.[12]
Injection Vol.	20 µL	A typical volume to balance sensitivity with potential for peak broadening.
Sample Prep.	Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)	Necessary to remove proteins and other interfering substances from the biological matrix to ensure a clean chromatogram, which is critical for low-wavelength UV detection.[17]

Method 2: HPLC-Tandem Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS represents the gold standard for quantitative bioanalysis, offering unparalleled sensitivity and selectivity by combining the separation power of HPLC with the mass-resolving capability of a triple quadrupole mass spectrometer.[3][20][21]

Principle and Experimental Rationale

The HPLC front-end is similar to the UV method, focusing on achieving good chromatographic separation. The eluent, however, is directed into an electrospray ionization (ESI) source, which ionizes the CHCOA molecules, typically forming a deprotonated molecule [M-H]⁻ in negative ion mode.

The mass spectrometer then performs quantification using Multiple Reaction Monitoring (MRM).

• Q1 (First Quadrupole): Isolates the parent ion (precursor ion) of CHCOA based on its specific mass-to-charge ratio (m/z).

• Q2 (Collision Cell): The isolated parent ion is fragmented by collision with an inert gas (e.g., argon), producing characteristic fragment ions (product ions).

• Q3 (Third Quadrupole): Isolates a specific, stable fragment ion.

This precursor-to-product ion transition is highly specific to the analyte's structure, effectively eliminating chemical noise and matrix interferences, which leads to superior sensitivity and specificity compared to UV detection.[20][22]

Detailed Experimental Protocol: HPLC-MS/MS

Parameter	Condition	Rationale
HPLC System	UHPLC/HPLC system coupled to a triple quadrupole MS	Standard for high-sensitivity quantitative analysis.
Column	C18 Reversed-Phase, 2.1 x 100 mm, 1.8 µm	Smaller particle size and dimensions are suitable for higher throughput and are compatible with MS flow rates.
Mobile Phase	A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid	Formic acid is a volatile acid, making it compatible with MS ionization sources, unlike phosphoric acid.[18] A gradient elution (e.g., 50% to 95% B) is often used to optimize separation and runtime.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Higher temperature lowers viscosity and can improve peak shape.
Ionization	Electrospray Ionization (ESI), Negative Mode	ESI is a soft ionization technique suitable for molecules like CHCOA. Negative mode is chosen to detect the deprotonated [M-H]⁻ ion from the carboxylic acid groups.
MRM Transition	Hypothetical: Precursor Ion (Q1): m/z 351.3 → Product Ion (Q3): m/z [Specific fragment]	The precursor m/z corresponds to the [M-H]⁻ of CHCOA (C21H36O4, MW=352.5). The product ion would be determined by infusion and fragmentation experiments.
Sample Prep.	LLE or SPE	While MS is more selective, sample cleanup is still crucial to minimize matrix effects (ion suppression or enhancement) and protect the instrument.

The Cross-Validation Protocol: Bridging the Methods

Cross-validation serves to demonstrate that two different analytical methods provide equivalent and reliable data.[6] This is essential for ensuring data continuity and making scientifically sound comparisons. The process must be systematic and grounded in the principles of bioanalytical method validation outlined by the ICH Q2(R1) and FDA guidances.[23][24][25][26][27]

Workflow for Cross-Validation

The following diagram outlines the logical flow of the cross-validation study.

Caption: Workflow for the cross-validation of two analytical methods.

Step-by-Step Cross-Validation Experiment

• Define Acceptance Criteria: Before starting, establish clear criteria for success. A common criterion is that for at least two-thirds (67%) of the samples, the concentration values obtained by the two methods should be within ±20% of their mean.[3]

• Prepare Samples:

  • Spiked Quality Control (QC) Samples: Prepare at least three levels of QCs (low, mid, high) in the relevant biological matrix (e.g., plasma). These samples have known concentrations.

  • Incurred Samples: Use real study samples that contain the analyte from a biological source. This is critical as it assesses method performance with the analyte in its natural, metabolized state.

• Analyze Samples:

  • Analyze a minimum of 20 incurred samples and sets of QCs (n=6 for each level) using both the validated HPLC-UV method and the validated HPLC-MS/MS method.

  • It is crucial that the same sample aliquots are analyzed by both methods to avoid variability from sample preparation.[5]

• Evaluate Data:

  • Calculate the concentration of CHCOA in each sample from both methods.

  • For each pair of results, calculate the percent difference: % Difference = ((Result_MethodA - Result_MethodB) / (Mean(Result_A, Result_B))) * 100

  • Assess if the results meet the pre-defined acceptance criteria.

  • A Bland-Altman plot can be used to visually assess the agreement between the two methods across the concentration range.

Comparative Data Analysis and Validation Parameters

The following diagram illustrates how core validation parameters are interconnected and assessed during validation and cross-validation.

Caption: Interrelationship of key analytical method validation parameters.

The table below presents hypothetical but realistic data comparing the expected performance of the two methods based on ICH Q2(R1) validation guidelines.[8][25]

Validation Parameter	HPLC-UV Method	HPLC-MS/MS Method	Causality and Field Insights
Specificity	Moderate	Very High	HPLC-UV may suffer from co-eluting matrix components that absorb at 210 nm. HPLC-MS/MS achieves specificity through unique MRM transitions, virtually eliminating interferences.[26][27]
Linearity (R²)	≥ 0.995	≥ 0.998	Both methods should exhibit excellent linearity, but MS/MS often provides a cleaner signal, leading to a slightly better correlation coefficient.
Range	50 - 5000 ng/mL	0.5 - 1000 ng/mL	The dynamic range of MS/MS is typically wider and shifted towards lower concentrations due to its superior sensitivity.
Limit of Quantification (LOQ)	~50 ng/mL	~0.5 ng/mL	The LOQ for MS/MS is expected to be 1-2 orders of magnitude lower, making it suitable for trace-level quantification.[20]
Accuracy (% Recovery)	85-115%	90-110%	Both methods must meet acceptance criteria (typically 80-120%). MS/MS may show slightly better accuracy due to fewer interferences affecting integration.
Precision (%RSD)	< 15%	< 10%	The higher signal-to-noise ratio in MS/MS generally leads to more reproducible peak integration and thus better precision (lower %RSD).
Robustness	Moderate	High	The HPLC-UV method is highly sensitive to mobile phase composition and pH changes. While the chromatography of the MS/MS method is similarly affected, the detector's specificity makes the final result more robust against minor chromatographic shifts.

Discussion and Conclusion

The choice between HPLC-UV and HPLC-MS/MS for the quantification of CHCOA is dictated by the specific requirements of the study.

• HPLC-UV is a cost-effective and adequate method for applications where CHCOA concentrations are expected to be relatively high (e.g., in formulation analysis or in vitro studies). Its primary limitation is its susceptibility to matrix interferences, which necessitates rigorous sample cleanup and validation to prove its specificity.

• HPLC-MS/MS is the superior choice for bioanalytical applications, such as pharmacokinetic studies or biomarker discovery, where analyte concentrations are low and the biological matrix is complex.[3][22][28] Its high sensitivity and selectivity provide the highest level of confidence in the data.

Successful cross-validation is the ultimate proof that data from both methods can be considered equivalent and interchangeable within defined limits.[29] If the results from the HPLC-UV method are shown to be comparable to the gold-standard HPLC-MS/MS method, it provides strong evidence for the validity and reliability of the UV-based assay. This guide has provided the scientific rationale, detailed protocols, and a clear workflow to empower researchers to confidently select, validate, and cross-validate HPLC methods for challenging analytes like CHCOA, ensuring data of the highest integrity.

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation: Guidance for Industry. [Link][3][9][10]

• U.S. Food and Drug Administration (FDA). (2025). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link][23][30]

• SIELC Technologies. (2023). HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. [Link][15][16]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][8]

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A Comparative Toxicological Assessment of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic Acid and Other C21 Diacids: A Research Guide

Introduction

Dicarboxylic acids (diacids) are a class of organic compounds containing two carboxylic acid functional groups. Their diverse industrial applications, ranging from the synthesis of polymers and plasticizers to their use in cosmetics and lubricants, necessitate a thorough understanding of their toxicological profiles.[1][2][3] This is particularly crucial for long-chain diacids, such as the C21 cycloaliphatic diacid 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid, for which specific and comprehensive toxicity data may be limited.[4][5] This guide provides a comparative overview of the known toxicological information for 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid and outlines a comprehensive experimental framework for a comparative toxicological assessment against other relevant C21 and long-chain diacids. The objective is to equip researchers, scientists, and drug development professionals with the necessary information and methodologies to conduct robust safety evaluations of this class of compounds.

Toxicological Profile of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic Acid: Current Knowledge

5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid is a C21 dicarboxylic acid with a complex cyclic structure.[6][7][8] Its industrial utility is well-documented, particularly in the production of polymers and as a surfactant.[2][9] However, publicly available data on its specific toxicity is limited, primarily derived from safety data sheets (SDS).

According to available SDS, 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid is classified as causing serious eye irritation.[10][11][12] It is also reported to potentially cause skin and respiratory irritation.[11] Standard handling precautions include wearing protective gloves, clothing, and eye/face protection, and ensuring adequate ventilation.[10][11]

Table 1: Summary of Known Hazard Information for 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

Hazard Statement	Classification	Source(s)
Causes serious eye irritation	Eye Irritant (Category 2A)	[10][11][12]
May cause skin irritation	Skin Irritant (Category 2)	[11]
May cause respiratory irritation	STOT SE (Category 3)	[11]
Harmful if swallowed	Acute Oral Toxicity (Category 4)	[11]

It is important to note the absence of detailed in vivo and in vitro toxicological studies, such as LD50 (median lethal dose) values, IC50 (half-maximal inhibitory concentration) values from cytotoxicity assays, or comprehensive genotoxicity and carcinogenicity data in the public domain. This knowledge gap highlights the need for a structured experimental approach to fully characterize its toxicological profile, especially in a comparative context with other long-chain diacids.

The Need for Comparative Toxicity Data

To contextualize the toxicity of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid, a comparative analysis with other structurally related or functionally similar diacids is essential. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of a range of dicarboxylic acids used in cosmetics and concluded that they are generally safe, while also acknowledging data gaps for some long-chain and branched diacids.[1][4][5] This underscores the principle that while the general class of dicarboxylic acids may have a favorable safety profile, individual members, particularly those with unique structural features like a cyclohexene ring, warrant specific investigation.

A comparative study would provide valuable insights into structure-activity relationships (SARs) and help in the risk assessment process for new and existing applications.

Proposed Experimental Framework for Comparative Toxicological Assessment

To address the existing data gaps, a tiered experimental approach is proposed. This framework is designed to provide a comprehensive comparative toxicological profile of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid against other selected long-chain diacids.

Selection of Comparator Compounds

The selection of appropriate comparator compounds is critical for a meaningful comparative analysis. Ideally, other C21 diacids should be included. However, given the potential scarcity of commercially available C21 diacids and their corresponding toxicity data, the comparison can be broadened to include other well-characterized long-chain diacids such as:

• Sebacic Acid (C10): A linear diacid with established safety data.[3]

• Dodecanedioic Acid (C12): Another linear diacid with industrial applications.

• A C21 linear diacid (if available): To directly compare the effect of the cyclic structure.

Tier 1: In Vitro Cytotoxicity Assays

The initial tier of testing should focus on assessing the basal cytotoxicity of the compounds using in vitro cell-based assays.[13] This provides a rapid and cost-effective method to determine the concentration range for further testing and to identify potential differences in potency.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is a reliable indicator of cell viability.[13][14]

Methodology:

• Cell Culture: Select relevant cell lines, such as human keratinocytes (HaCaT) for skin exposure, and a liver cell line (e.g., HepG2) to assess metabolic effects.[14][15] Culture the cells in appropriate media and conditions.

• Compound Preparation: Prepare stock solutions of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid and comparator diacids in a suitable solvent (e.g., DMSO). Prepare a serial dilution of the test compounds.

• Cell Seeding: Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment: Replace the culture medium with a medium containing the test compounds at various concentrations. Include a vehicle control (solvent only) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for 24 to 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.[14]

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the wells at a specific wavelength (typically around 570 nm) using a microplate reader.[14]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value for each compound, which is the concentration that inhibits 50% of cell growth.

Diagram 1: Experimental Workflow for In Vitro Cytotoxicity Testing

Caption: Workflow for determining IC50 values using the MTT assay.

Tier 2: Genotoxicity Assessment

Genotoxicity testing is crucial to identify compounds that can cause genetic damage, which may lead to cancer or heritable defects.[16][17] A standard battery of in vitro genotoxicity tests is recommended by regulatory agencies.

Experimental Protocol: Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[16] It utilizes several strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine. The assay detects mutations that revert this phenotype, allowing the bacteria to grow on a histidine-free medium.

Methodology:

• Strain Selection: Use a standard set of S. typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and E. coli strain (e.g., WP2 uvrA).

• Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation system (S9 fraction from rat liver) to detect metabolites that may be mutagenic.

• Compound Exposure: Mix the bacterial culture, the test compound at various concentrations, and either the S9 mix or a buffer.

• Plating: Pour the mixture onto a minimal glucose agar plate (lacking histidine).

• Incubation: Incubate the plates for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: Compare the number of revertant colonies in the treated plates to the spontaneous reversion rate in the negative control plates. A significant, dose-dependent increase in revertant colonies indicates a positive result for mutagenicity.

Diagram 2: Ames Test Workflow for Mutagenicity Screening

Caption: A streamlined workflow for the bacterial reverse mutation (Ames) test.

Tier 3: In Silico Toxicological Modeling

In silico (computer-based) methods can complement in vitro data by predicting toxicological endpoints based on the chemical structure of the compounds.[16] Quantitative Structure-Activity Relationship (QSAR) models can be used to predict various toxicities, including mutagenicity, carcinogenicity, and skin sensitization.

Methodology:

• Software Selection: Utilize validated QSAR software platforms (e.g., OECD QSAR Toolbox, Toxtree, DEREK Nexus).

• Structure Input: Input the chemical structures of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid and the comparator diacids.

• Endpoint Prediction: Run predictions for relevant toxicological endpoints.

• Data Interpretation: Analyze the predictions, paying close attention to the applicability domain of the models and any structural alerts identified.

Data Interpretation and Comparative Analysis

The data generated from these assays should be compiled and analyzed to provide a comprehensive comparative toxicological profile.

Table 2: Template for Summarizing Comparative Toxicity Data

Compound	IC50 (µM) on HaCaT Cells	IC50 (µM) on HepG2 Cells	Ames Test Result (+/- S9)	Key In Silico Predictions
5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid
Comparator 1 (e.g., Sebacic Acid)
Comparator 2 (e.g., Dodecanedioic Acid)
Comparator 3 (e.g., C21 linear diacid)

A thorough analysis of this data will allow for a scientifically robust comparison of the toxicity of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid with other long-chain diacids. This will help in understanding the influence of its unique cyclic structure on its toxicological properties and provide a solid foundation for risk assessment.

Conclusion

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

As researchers and scientists at the forefront of drug development, our work inherently involves the synthesis and handling of novel chemical entities. 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid, a complex dicarboxylic acid, represents such a specialized compound for which direct, published disposal protocols are unlikely to exist. This guide provides a framework for its safe and compliant disposal, grounded in an analysis of its chemical structure and authoritative general chemical safety principles. Our primary objective is to ensure the safety of laboratory personnel and the protection of our environment.

Foundational Principles: Hazard Assessment

Before any disposal procedure can be established, a thorough hazard assessment based on the molecule's constituent parts is essential. Since a specific Safety Data Sheet (SDS) is not available, we must infer potential hazards from its structural features: two carboxylic acid groups, a cyclohexene ring, and long alkyl chains (hexyl and octanoyl).

• Corrosivity (Hazard Code D002): The presence of two carboxylic acid moieties suggests the compound is acidic and potentially corrosive.[1][2] Materials of this nature can cause skin irritation or damage upon contact.[3][4] Therefore, it must be handled with appropriate personal protective equipment (PPE).

• Reactivity: While the cyclohexene core is relatively stable, the overall molecule should be segregated from bases, cyanides, and sulfides to prevent vigorous or hazardous reactions.[5] It is also crucial to avoid contamination with oxidizing agents.[3]

• Toxicity and Environmental Hazard (Ecotoxicity): Long-chain fatty acids and their derivatives can present environmental risks.[6][7] The ecotoxicity of this specific compound is unknown. In the absence of data, a precautionary approach is mandated, treating the substance as potentially ecotoxic (Hazard Code HP14).[8] It should not be disposed of down the drain or in regular trash.[9][10]

Table 1: Summary of Inferred Hazards and Regulatory Considerations

Hazard Characteristic	Basis of Assessment	Primary Concern(s)	Relevant EPA/ECHA Codes
Corrosivity	Presence of two carboxylic acid functional groups.	Skin/eye irritation, corrosion of incompatible containers.	EPA: D002; ECHA: HP8[1][2][8]
Toxicity	Unknown toxicological profile.	Potential for acute or chronic health effects.	ECHA: HP6 (Assumed)[8]
Reactivity	General properties of organic acids.	Incompatibility with bases, oxidizers, and certain metals.	EPA: D003 (Potentially)[2]
Ecotoxicity	Unknown environmental fate.	Potential harm to aquatic life.	ECHA: HP14 (Assumed)[8][11]

Immediate Safety & Handling Protocols

Proper handling is the first step in safe disposal. All personnel handling 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid, whether in pure form or in solution, must adhere to the following protocols.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash-resistant safety glasses or goggles are mandatory.[12] A face shield may be required for bulk handling.[13]

• Hand Protection: Chemically impermeable gloves (e.g., nitrile, neoprene) must be worn.[14][15] Always inspect gloves for integrity before use and dispose of them immediately if contamination is suspected.[16]

• Body Protection: A lab coat or acid-resistant apron is required to protect against skin contact.[16] Ensure long pants and closed-toe shoes are worn at all times in the laboratory.[16][17]

Engineering Controls:

• All handling of the compound should occur within a certified chemical fume hood to prevent inhalation of any potential aerosols or vapors.[13][17]

• An eyewash station and safety shower must be readily accessible.[15]

Step-by-Step Waste Collection and Disposal Procedure

The guiding principle is that because the hazards of this compound are not fully characterized, it must be managed as hazardous waste through your institution's Environmental Health & Safety (EHS) office or a licensed waste disposal contractor.[18][19]

Step 1: Waste Characterization and Segregation

• Based on our assessment, this compound should be classified as a hazardous organic acid waste.

• Crucially, do not mix this waste with other waste streams, especially bases, oxidizers, or halogenated solvents.[5] Incompatible wastes must be kept separate to prevent dangerous chemical reactions.[20]

Step 2: Container Selection and Labeling

• Container: Use a chemically compatible, leak-proof container.[21] High-density polyethylene (HDPE) or glass containers are generally suitable for organic acids.[18] Avoid metal containers.[5][18] The container must be in good condition, free from damage, and have a secure, screw-top lid.[20][21]

• Labeling: The container must be clearly labeled as "Hazardous Waste."[20][22] The label must include:

  • The full chemical name: "5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid". Avoid formulas or abbreviations.[20]

  • An accurate estimation of the composition and concentration if in a solution.

  • The appropriate hazard warnings (e.g., "Corrosive," "Irritant").[22]

  • The date when waste was first added to the container (accumulation start date).[9]

Step 3: Waste Accumulation

• The designated waste container should be kept at or near the point of generation, such as in the fume hood where the work is performed.[20] This is known as a Satellite Accumulation Area (SAA).[22]

• Keep the container closed at all times except when adding waste.[20] Do not leave a funnel in the container.[20]

• Fill containers to no more than 90% of their capacity to allow for expansion.[18]

• Place the primary waste container within a secondary containment system (e.g., a larger plastic tub) to contain any potential leaks.[18][21]

Step 4: Arranging for Final Disposal

• Once the container is full (or when the experiment is complete), contact your institution's EHS office to arrange for a chemical waste pickup.[23]

• Do not attempt to treat the waste yourself (e.g., via neutralization) unless you have a specific, validated, and approved protocol for this compound. Given its unknown reactivity and toxicity, neutralization could generate heat or toxic byproducts and is not recommended.[5][24]

• The final disposal will be managed by a licensed hazardous waste facility, likely through high-temperature incineration, which is the standard and safest method for disposing of combustible organic chemical waste.[9][25]

Workflow for Disposal Decision-Making

The following diagram illustrates the logical steps from generation to disposal.

Caption: Waste Management Workflow for 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid.

Emergency Procedures for Spills

In the event of a spill, your immediate response is critical.

• Minor Spill (within a fume hood):

  • Alert personnel in the immediate area.

  • Use an absorbent material appropriate for acids (e.g., vermiculite, sand, or a commercial acid spill kit) to collect the material.[25]

  • Use only non-sparking tools for cleanup.[25]

  • Collect the contaminated absorbent material in a designated hazardous waste container.

  • Decontaminate the surface area.

• Major Spill (outside a fume hood):

  • Evacuate all personnel from the laboratory immediately.[13]

  • If safe to do so, close the laboratory doors to contain any potential vapors.

  • Notify your supervisor and contact your institution's emergency number or EHS office.

  • Do not attempt to clean up a large spill yourself.[26]

By adhering to these structured protocols, we uphold our commitment to a culture of safety. The responsible management of chemical waste, particularly for novel compounds, is a non-negotiable aspect of professional scientific conduct.

References

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• Laboratory Hazardous Waste Disposal Guidelines. (N.D.). Central Washington University. Available at: [Link]

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• Substances according to Hazardous Waste Properties: Annex III, Directive 2008/98/EC. (2025). European Chemicals Agency (ECHA). Available at: [Link]

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Personal protective equipment for handling 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid

As a Senior Application Scientist, I approach chemical handling not merely as a compliance checklist, but as a mechanistic system. Understanding the physical chemistry of a molecule dictates how we protect ourselves and design our operational workflows.

Below is the comprehensive safety, handling, and logistical guide for 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid , engineered specifically for researchers and drug development professionals.

Part 1: Chemical Profile & Mechanistic Hazard Causality

5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid (often referred to industrially as Diacid 1550 or C21-Dicarboxylic acid) is a monocyclic, C21 dicarboxylic acid[1]. It is widely utilized as a chemical intermediate, an epoxy curing agent, and a coupling agent in complex surfactant formulations[1],[2].

To handle this compound safely, we must first understand its structural duality: it possesses a bulky, highly lipophilic C21 cycloaliphatic hydrocarbon backbone coupled with two hydrophilic, proton-donating carboxylic acid moieties.

Quantitative Data & Safety Implications

Property	Value	Scientific & Safety Implication
Chemical Name	5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid	The bulky cycloaliphatic structure prevents rapid dermal permeation but requires organic solvents or bases for cleanup.
CAS Number	53980-88-4 / 42763-47-3	Unique identifiers for exact SDS retrieval and regulatory tracking[3],[4].
Boiling Point	515 °C (at 760 mmHg)[3]	Negligible vapor pressure at ambient temperature; inhalation hazard is minimal unless mechanically aerosolized.
Density	1.016 g/cm³[3]	Marginally denser than water; will phase-separate and sink in dilute aqueous mixtures prior to neutralization.
Acid Value	270–300 mg KOH/g[3]	High localized proton density; this is the primary driver of the severe eye damage/irritation hazard.

| Appearance | Clear viscous amber liquid[3] | High viscosity necessitates thermal management or gravimetric transfer to prevent kinetic splashing. |

Hazard Causality Assessment:

• Ocular Toxicity (GHS H318/H319): The dual carboxylic acid groups provide a high acid value (270–300 mg KOH/g)[3]. Upon contact with the aqueous environment of the cornea, the compound causes rapid localized pH depression, leading to protein denaturation and severe eye damage[3],[4].

• Dermal Defatting: While its large molecular weight (352.5 g/mol ) slows systemic absorption, the lipophilic C21 tail readily integrates into the lipid bilayer of the stratum corneum. Prolonged contact strips natural skin oils, causing contact dermatitis.

• Inhalation Profile: Because the boiling point is exceptionally high (515 °C)[3], the ambient vapor pressure is practically zero. Respiratory hazards only emerge if the liquid is heated significantly or subjected to high-shear mixing that generates aerosols.

Part 2: Mandatory Personal Protective Equipment (PPE) Systems

Every piece of PPE chosen for this compound is a deliberate countermeasure against its specific physicochemical properties.

• Ocular Protection (Critical):

  • Requirement: Chemical splash goggles (ANSI Z87.1+ rated) or a full face shield.

  • Scientific Rationale: Viscous liquids form cohesive, high-mass droplets that carry significant kinetic energy when splashed. Standard safety glasses lack the necessary orbital seal, allowing these severe irritants to bypass the lenses.

• Dermal Protection:

  • Requirement: Nitrile gloves (minimum 5 mil thickness) and a chemically resistant lab coat.

  • Scientific Rationale: The bulky cycloaliphatic ring and long alkyl chains make this compound incompatible with thin latex gloves due to hydrophobic interactions and potential degradation. Nitrile provides a highly effective, impermeable barrier against heavy organic acids.

• Respiratory Protection:

  • Requirement: None required under standard ambient laboratory conditions.

  • Scientific Rationale: If the operational workflow requires heating the compound above 100 °C or high-shear homogenization, a half-mask respirator equipped with P100 particulate/organic vapor (OV) cartridges must be deployed to capture airborne micro-droplets.

Part 3: Operational Plan & Experimental Protocol

Because 5-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid is a "clear viscous amber liquid"[3], standard volumetric pipetting is highly inaccurate and dangerous. Forcing a highly viscous fluid out of an air-displacement pipette requires excess thumb pressure, which frequently results in sudden release and hazardous splashing.

Protocol: Gravimetric Transfer and Formulation of Viscous C21 Dicarboxylic Acid

This protocol utilizes thermal modification and gravimetric measurement to ensure a self-validating, safe transfer.

• Step 1: Pre-Operational Setup & PPE Verification

  • Verify that the local exhaust ventilation (fume hood) is active with a face velocity of ~0.5 m/s.

  • Don all mandatory PPE (goggles, nitrile gloves, lab coat).

• Step 2: Viscosity Management (Thermal Modification)

  • Place the sealed source container in a thermostatically controlled water bath set to 45 °C for 15–20 minutes.

  • Validation Check: Visually confirm the liquid has transitioned from a thick, slow-moving state to a readily pourable fluid. Do not exceed 60 °C to prevent localized thermal degradation.

• Step 3: Gravimetric Dispensing

  • Place the receiving vessel on a tared analytical balance.

  • Using a positive displacement pipette (or a clean glass rod to guide the flow), carefully transfer the required mass of the acid into the vessel.

  • Validation Check: The mass reading should stabilize without "stringing" (a continuous thread of liquid). If stringing occurs, touch the tip/rod to the inner sidewall of the receiving vessel to cleanly break the surface tension.

• Step 4: Solubilization and Neutralization

  • The raw acid is insoluble in water. To formulate an aqueous system, slowly add a stoichiometric equivalent of a base (e.g., NaOH or 2-amino-2-methyl-1-propanol) under continuous magnetic stirring[5],[1].

  • Validation Check: The opaque, phase-separated organic layer will clarify completely as the water-soluble dicarboxylic salt is formed[1].

• Step 5: Equipment Decontamination

  • Wipe down the exterior of the source container and all transfer tools using a lint-free wipe dampened with isopropanol or a dilute sodium bicarbonate solution.

  • Causality: Plain water is entirely ineffective for decontamination due to the compound's extreme lipophilicity.

Fig 1. Operational workflow for the safe handling and transfer of C21 dicarboxylic acid.

Part 4: Spill Response & Disposal Logistics

Immediate Spill Response:

• Containment: Do not use water. Surround and cover the spill with an inert, high-surface-area absorbent such as vermiculite, diatomaceous earth, or commercial universal chemical binders.

• Mechanical Collection: Use a non-sparking polypropylene scoop to collect the saturated absorbent. Place the residue into a chemically compatible, sealable high-density polyethylene (HDPE) waste container.

• Surface Neutralization: Wash the spill surface with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual acid, followed by an isopropanol wipe to remove any remaining lipophilic residue.

Disposal Logistics:

• Environmental Routing: Do not discharge this compound into aqueous waste streams or municipal drains. Because it functions as a highly effective co-emulsifier and surfactant[2], introducing it into wastewater can severely disrupt municipal water treatment facilities by stabilizing unwanted emulsions.

• Final Destruction: Route all collected waste, contaminated gloves, and absorbent materials for high-temperature incineration through a certified hazardous organic waste vendor.

Sources

• 1. doc.chemipan.org [doc.chemipan.org]
• 2. Diacid® 1550 | Sea-Land Chemical Company [sealandchem.com]
• 3. sunwaychemicals.com [sunwaychemicals.com]
• 4. Cyclocarboxypropyloleic acid | C21H36O4 | CID 105841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]